1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one chemical structure and physical properties
An In-depth Technical Guide to 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one: Structure, Properties, and Synthetic Landscape This guide offers a detailed exploration of the heterocyclic compound 1H-pyrido[3,4-b][1][2]thiazin-2...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one: Structure, Properties, and Synthetic Landscape
This guide offers a detailed exploration of the heterocyclic compound 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one, a molecule of interest within the broader class of pyridothiazines. Designed for researchers, medicinal chemists, and professionals in drug development, this document synthesizes the available structural and physicochemical data, and discusses the synthetic strategies and potential applications of this chemical scaffold.
Introduction to the Pyrido[1][2]thiazine Scaffold
The fusion of a pyridine ring with a 1,4-thiazine core creates the pyridothiazine heterocyclic system. This structural motif is of significant interest in medicinal chemistry due to its presence in a variety of biologically active compounds. The nitrogen and sulfur heteroatoms, along with the fused aromatic system, provide a unique three-dimensional structure and electronic properties that are conducive to interactions with biological targets. Derivatives of the pyridothiazine scaffold have been investigated for a range of therapeutic applications, including as antimicrobial and anticancer agents.[3] This guide focuses specifically on the isomer 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one, providing a comprehensive overview of its known characteristics.
Chemical Structure and Nomenclature
A precise understanding of the molecule's structure and nomenclature is fundamental for any scientific investigation.
Chemical Structure
The core structure of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one consists of a pyridine ring fused to a 1,4-thiazine ring, which contains a lactam (a cyclic amide) functionality.
Caption: 2D Chemical Structure of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one.
Identifiers and Nomenclature
For unambiguous identification, a compound is assigned various names and numbers according to standardized systems.
The physical and chemical properties of a molecule dictate its behavior in various chemical and biological systems. For 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one, most of the available data is computationally derived.
While specific experimental spectra for 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one are not published, a theoretical spectroscopic profile can be inferred from its structure.
¹H NMR: The spectrum would be expected to show signals for the three aromatic protons on the pyridine ring and the two protons of the methylene group in the thiazine ring. The N-H proton of the lactam would likely appear as a broad singlet.
¹³C NMR: The spectrum would display seven distinct carbon signals, including those for the aromatic carbons, the methylene carbon, and the carbonyl carbon of the lactam.
Infrared (IR) Spectroscopy: Key absorption bands would be expected for the N-H stretching of the amide, the C=O stretching of the lactam (typically around 1650-1680 cm⁻¹), and C=C/C=N stretching from the pyridine ring.[4]
Mass Spectrometry: The nominal mass would be 166 amu. The fragmentation pattern would likely involve the loss of CO and other characteristic cleavages of the heterocyclic system.
Synthesis of Pyridothiazines: A General Overview
A specific, validated synthetic protocol for 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one is not detailed in the surveyed literature. However, general strategies for the synthesis of the closely related pyrido[2,3-b][1][2]thiazin-2(3H)-one and other similar structures provide a logical framework for its potential synthesis. One common approach involves the reaction of a substituted aminopyridine with a suitable reagent that can form the thiazine ring.
A plausible synthetic pathway could involve the reaction of 3-amino-4-mercaptopyridine with an α-haloacetyl halide, such as chloroacetyl chloride. This would be followed by an intramolecular cyclization to form the lactam ring. Another established method for analogous structures is the Smiles rearrangement.[5]
Caption: A generalized workflow for the synthesis of a pyridothiazinone scaffold.
Experimental Protocol Example (Adapted from related syntheses)
The following is a generalized, hypothetical protocol based on methods used for analogous compounds. This protocol has not been experimentally validated for the title compound and should be adapted and optimized by qualified researchers.
Synthesis of 3-amino-4-mercaptopyridine: This precursor could potentially be synthesized from 3-amino-4-chloropyridine through nucleophilic substitution with a sulfur source like sodium hydrosulfide.
Acylation and Cyclization:
Dissolve 3-amino-4-mercaptopyridine in a suitable aprotic solvent (e.g., DMF or acetonitrile).
Add a base (e.g., potassium carbonate or triethylamine) to the solution.
Cool the mixture in an ice bath and add a solution of chloroacetyl chloride dropwise with stirring.
After the addition, allow the reaction to warm to room temperature and then heat to reflux for several hours, monitoring by TLC.
Upon completion, cool the reaction, quench with water, and extract the product with an organic solvent (e.g., ethyl acetate).
Purify the crude product by column chromatography or recrystallization.
Potential Applications in Drug Discovery
While there is no specific biological activity reported for 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one itself, the broader class of pyridothiazines has shown promise in several therapeutic areas. Studies on various isomers and derivatives have indicated potential as:
Antimicrobial Agents: Some pyridothiazine derivatives have been synthesized and evaluated for their activity against various bacterial and fungal strains.[3]
Anticancer Agents: The scaffold has been explored for the development of compounds with antitumor properties, such as inhibitors of histone deacetylase.[3]
The unique arrangement of heteroatoms and the rigid, fused ring system make this scaffold an attractive starting point for the design of novel enzyme inhibitors or receptor ligands. The lactam moiety can participate in hydrogen bonding, a key interaction in many protein-ligand binding events.
Conclusion
1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one represents an intriguing yet underexplored member of the pyridothiazine family. While its fundamental chemical identity is established, a significant gap exists in the experimental characterization of its physical properties, spectroscopic data, and biological activity. The synthetic pathways established for related isomers provide a solid foundation for its future synthesis and investigation. Given the documented biological potential of the pyridothiazine scaffold, further research into this specific compound is warranted to unlock its potential in medicinal chemistry and drug discovery.
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Pharmacological Context
The compound 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one (PubChem CID 21873655)[1] represents a highly privileged bicyclic heterocyclic scaffold in modern medicinal chemistry. Featuring a pyridine ring fused to a 1,4-thiazine ring with a ketone moiety, this pharmacophore has become a cornerstone in the development of next-generation anti-infectives.
Historically, derivatives of this scaffold have been heavily investigated for their potent activity against multi-drug resistant (MDR) pathogens, including Neisseria gonorrhoeae and Mycobacterium tuberculosis[2]. As a Senior Application Scientist, I approach the validation of this scaffold not merely as a screening exercise, but as an exercise in establishing direct causality between chemical structure, intracellular target engagement, and phenotypic outcome.
This whitepaper provides an in-depth technical roadmap for elucidating the dual mechanisms of action (MoA) of pyrido-thiazine derivatives—specifically targeting Novel Bacterial Topoisomerase Inhibition (NBTI) and Ribonuclease P (RNase P) —using self-validating cellular assays.
Core Mechanisms of Action (MoA)
To design effective cellular assays, we must first understand the molecular causality of the scaffold's toxicity to bacterial cells.
Mechanism A: DNA Gyrase / Topoisomerase IV Inhibition (NBTI Paradigm)
Unlike traditional fluoroquinolones (e.g., ciprofloxacin) that bind to the DNA cleavage complex at the catalytic site, pyrido-thiazine derivatives act as Novel Bacterial Topoisomerase Inhibitors (NBTIs). They bind to a distinct, non-catalytic pocket at the GyrA/GyrB interface[2].
Causality: Because the binding site is spatially distinct, these compounds retain low nanomolar potency against fluoroquinolone-resistant strains. They trap the enzyme on the DNA, causing double-strand breaks (DSBs) that trigger the SOS response and rapid bactericidal cell death.
Mechanism B: Bacterial RNase P Inhibition
Recent patent literature has identified related heterocyclic compounds as potent inhibitors of bacterial RNase P[3],[4]. RNase P is a ribonucleoprotein complex responsible for the maturation of tRNAs by cleaving the 5' leader sequence from precursor tRNAs.
Causality: Inhibiting the P-15 loop of bacterial RNase P halts protein translation globally. Because the structure of bacterial RNase P differs significantly from its eukaryotic counterpart, this mechanism offers a high therapeutic index with minimal mammalian cytotoxicity[4].
Fig 1: Dual mechanistic pathways of 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one derivatives.
Cellular Assay Workflows: Establishing Causality
To prove that a 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one derivative operates via the mechanisms above, we must deploy a cascade of self-validating cellular assays.
Protocol 1: The Self-Validating Macromolecular Synthesis (MMS) Assay
The MMS assay determines which fundamental biosynthetic pathway (DNA, RNA, or Protein) is primarily halted by the compound.
Scientist's Insight on Causality:
If a compound simply lyses the cell membrane, all synthesis pathways will crash simultaneously. To prove specific target engagement (e.g., DNA Gyrase), we must observe a temporal separation where[3H]-thymidine incorporation halts before [3H]-leucine. To make this a self-validating system , we run parallel internal controls using known pathway-specific inhibitors. If the controls fail to isolate their respective pathways, the assay is discarded, preventing false-positive mechanistic claims.
Step-by-Step Methodology:
Culture Preparation: Grow Staphylococcus aureus (or an efflux-deficient E. coli
Δ
tolC strain) in minimal media (M9) to an early exponential phase (OD600 = 0.2). Reasoning: Minimal media forces the bacteria to actively synthesize macromolecules, maximizing the uptake of radiolabeled precursors.
Compound & Control Aliquoting: Divide the culture into test wells. Treat with the test compound at 0.5×, 1×, and 4× Minimum Inhibitory Concentration (MIC)[5].
Self-Validating Controls: Add Ciprofloxacin (DNA synthesis control), Rifampicin (RNA synthesis control), and Tetracycline (Protein synthesis control) to separate wells.
Radiolabel Pulsing: Pulse separate aliquots with 1 µCi/mL of [3H]-thymidine (DNA), [3H]-uridine (RNA), or [3H]-leucine (protein) for 15 minutes at 37°C.
TCA Quenching: Stop the reaction by adding ice-cold 5% Trichloroacetic acid (TCA). Reasoning: TCA selectively precipitates large synthesized macromolecules while leaving unreacted, free radiolabeled precursors in solution.
Filtration & Quantification: Filter the precipitates through glass microfiber filters (GF/C). Wash thrice with 5% TCA, dry, and quantify incorporated radioactivity using a liquid scintillation counter.
If the MMS assay points to DNA synthesis inhibition, we must prove the compound traps the Gyrase-DNA complex intracellularly, rather than just acting as an intercalator.
Step-by-Step Methodology:
Permeabilization: Treat exponential-phase cells with polymyxin B nonapeptide (PMBN). Reasoning: PMBN permeabilizes the outer membrane of Gram-negative bacteria without causing cell death, bypassing RND-family efflux pumps and isolating true target engagement from efflux kinetics.
Incubation: Add the 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one derivative and incubate for 30 minutes.
SDS Trapping: Rapidly lyse the cells by adding 1% Sodium Dodecyl Sulfate (SDS). Reasoning: SDS instantly denatures the Gyrase enzyme. If the enzyme is caught in the act of cleaving DNA (stabilized by our drug), the SDS traps it covalently to the DNA, preventing religation.
Proteinase K Digestion: Add Proteinase K (100 µg/mL) and incubate at 37°C for 1 hour to digest the trapped Gyrase, leaving behind exposed double-strand DNA breaks.
Quantification: Extract the DNA and quantify fragmentation using a fluorometric PicoGreen assay or pulsed-field gel electrophoresis (PFGE).
Quantitative Data Presentation & Interpretation
To benchmark the efficacy of a novel 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one derivative, quantitative outputs from the cellular assays must be contextualized against target strains. The table below summarizes the expected profile of a highly optimized lead compound.
Assay Type
Target / Strain
Expected IC50 / MIC
Interpretation & Causality
Enzymatic
DNA Gyrase Supercoiling (E. coli)
10 - 50 nM
Demonstrates high intrinsic target affinity at the GyrA/B interface.
Enzymatic
RNase P Cleavage (S. aureus)
50 - 100 nM
Confirms alternative target engagement via the P-15 loop.
Whole-Cell
N. gonorrhoeae (Wild-Type)
0.016 - 0.5 µg/mL
Indicates potent cellular penetration and clinical viability[2].
Whole-Cell
E. coli (Wild-Type)
> 16 µg/mL
High MIC suggests the compound is a substrate for efflux pumps.
Whole-Cell
E. coli (
Δ
tolC mutant)
0.1 - 1.0 µg/mL
Self-Validation: The dramatic drop in MIC confirms the compound does penetrate the cell and engage the target, but is actively extruded by AcrAB-TolC in the wild-type.
MMS Assay
[3H]-Thymidine Incorporation
IC50 < 0.1 µg/mL
Proves DNA synthesis is the primary pathway halted by the drug.
References
Title: 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one | C7H6N2OS | CID 21873655
Source: PubChem (National Center for Biotechnology Information)
URL: [Link]
Title: Anti-infective heterocyclic compounds and uses thereof (KR20190025920A)
Title: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard (M07)
Source: Clinical and Laboratory Standards Institute (CLSI)
URL: [Link]
In Vitro Toxicity and Safety Profile of 1H-pyrido[3,4-b]thiazin-2(3H)-one: A Technical Guide
In Vitro Toxicity and Safety Profile of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one: A Technical Guide Abstract This technical guide provides a comprehensive framework for evaluating the in vitro toxicity and safety profile...
Author: BenchChem Technical Support Team. Date: April 2026
In Vitro Toxicity and Safety Profile of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one: A Technical Guide
Abstract
This technical guide provides a comprehensive framework for evaluating the in vitro toxicity and safety profile of the novel heterocyclic compound, 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one. While specific toxicological data for this molecule is not extensively available in public literature, this document outlines a robust, multi-pronged experimental strategy based on established principles of in vitro toxicology. This guide is intended for researchers, scientists, and drug development professionals engaged in the preclinical assessment of new chemical entities. The methodologies detailed herein are designed to provide a thorough preliminary understanding of a compound's potential cytotoxic, genotoxic, and apoptotic effects at the cellular level.
Introduction: The Pyridothiazine Scaffold and the Imperative for Early Safety Assessment
The 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one molecule belongs to the broader class of pyridothiazines, which are heterocyclic compounds containing fused pyridine and thiazine rings.[3][4] Derivatives of similar scaffolds, such as benzothiazines, have been investigated for a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[4][5] Given the therapeutic potential of such novel chemical structures, a rigorous evaluation of their safety profile at the earliest stages of development is paramount.[6][7] In vitro toxicity testing serves as a critical initial step to identify potential liabilities, guide lead optimization, and de-risk further development, ultimately reducing the likelihood of late-stage failures.[7]
This guide will detail a tiered approach to the in vitro safety assessment of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one, encompassing fundamental cytotoxicity assays, an evaluation of genotoxic potential, and mechanistic studies to probe for apoptotic and mitochondrial effects.
Foundational Cytotoxicity Assessment: Establishing a Cellular Viability Baseline
The initial evaluation of any new chemical entity involves determining its effect on cell viability.[6] This is typically achieved through cytotoxicity assays that measure fundamental cellular processes. The goal is to determine the concentration at which the compound elicits a toxic response, often expressed as the half-maximal inhibitory concentration (IC50).[1]
The MTT assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[1] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.
Experimental Workflow: MTT Cytotoxicity Assay
Caption: Workflow for MTT Cytotoxicity Assay.
Detailed Protocol: MTT Assay
Cell Culture and Seeding:
Maintain the chosen cell line (e.g., HepG2 for liver toxicity, HEK293 for general cytotoxicity) in appropriate culture medium in a humidified incubator at 37°C with 5% CO2.[1]
Harvest cells in the logarithmic growth phase and determine cell density and viability.
Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.[1]
Compound Preparation and Treatment:
Prepare a stock solution of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one in a suitable solvent (e.g., DMSO).
Perform serial dilutions of the stock solution to achieve the desired final concentrations for treatment.
Remove the culture medium from the cells and add fresh medium containing the different concentrations of the test compound. Include vehicle control (solvent only) and a positive control (a known cytotoxic agent like doxorubicin).[8]
MTT Incubation and Formazan Solubilization:
After the desired incubation period (e.g., 24, 48, or 72 hours), add MTT solution (final concentration of 0.5 mg/mL) to each well.
Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals.
Carefully remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.
Data Acquisition and Analysis:
Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.
Typically a logarithmic series (e.g., 0.1, 1, 10, 100 µM)
Incubation Time
24, 48, 72 hours
Positive Control
Doxorubicin or Staurosporine
Endpoint
Absorbance at 570 nm
Derived Value
IC50 (Half-maximal inhibitory concentration)
Genotoxicity Assessment: Screening for DNA Damage Potential
Genotoxicity assays are crucial for identifying compounds that can cause DNA damage, which can lead to mutations and potentially cancer.[9][10] A combination of assays is often recommended to detect different types of genetic damage.[11]
Recommended Assays: Comet Assay and Micronucleus Test
Comet Assay (Single Cell Gel Electrophoresis): This is a sensitive method for detecting DNA strand breaks in individual cells.[9][12] Damaged DNA migrates further in an electric field, creating a "comet" shape. The length and intensity of the comet tail are proportional to the amount of DNA damage.[13]
Micronucleus Test: This assay detects both clastogenicity (chromosome breakage) and aneugenicity (chromosome loss).[9] Micronuclei are small, extranuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.
Caption: Workflow for Combined Comet and Micronucleus Assays.
Detailed Protocol: Comet Assay
Cell Treatment: Treat cells (e.g., human lymphoblastoid TK6 cells) with various concentrations of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one for a short duration (e.g., 2-4 hours).[9]
Slide Preparation: Mix treated cells with low-melting-point agarose and layer onto microscope slides pre-coated with normal-melting-point agarose.
Lysis: Immerse the slides in a high-salt lysis solution to remove cell membranes and cytoplasm, leaving behind the nuclear material.
Alkaline Unwinding and Electrophoresis: Place the slides in an alkaline electrophoresis buffer to unwind the DNA and then subject them to an electric field.
Staining and Visualization: Neutralize and stain the slides with a fluorescent DNA-binding dye (e.g., SYBR Green).
Analysis: Visualize the comets using a fluorescence microscope and quantify the DNA damage using specialized imaging software (measuring parameters like tail length and tail moment).
Detailed Protocol: Micronucleus Test
Cell Treatment: Treat cells with the test compound for a duration that allows for at least one cell division.
Cytokinesis Block: Add cytochalasin B to the culture to inhibit cytokinesis, resulting in the accumulation of binucleated cells.
Cell Harvesting and Staining: Harvest the cells, fix them, and stain them with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).
Scoring: Analyze the slides under a microscope and score the frequency of micronuclei in a predetermined number of binucleated cells.
Parameter
Comet Assay
Micronucleus Test
Endpoint
DNA strand breaks
Chromosome breakage/loss
Cell Type
Proliferating or non-proliferating
Proliferating
Key Reagent
Agarose, Lysis buffer, Alkaline buffer
Cytochalasin B
Analysis
Image analysis of comet tails
Microscopic scoring of micronuclei
Positive Control
Ethyl methanesulfonate (EMS)
Mitomycin C (clastogen), Colchicine (aneugen)
Mechanistic Toxicity: Investigating Apoptosis and Mitochondrial Dysfunction
Understanding the mechanism by which a compound induces cell death is crucial. Apoptosis (programmed cell death) and mitochondrial toxicity are common pathways of drug-induced cell injury.
Apoptosis Induction: Caspase-3/7 Activity Assay
Caspases are a family of proteases that play a central role in the execution of apoptosis.[14] Caspases-3 and -7 are key executioner caspases, and their activation is a hallmark of apoptosis.[15]
Recommended Assay: A fluorometric or luminometric assay using a substrate containing the DEVD peptide sequence, which is specifically cleaved by active caspases-3 and -7.[14][16]
Experimental Workflow: Caspase-3/7 Assay
Caption: Workflow for Caspase-3/7 Activity Assay.
Detailed Protocol: Caspase-3/7 Assay
Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with the test compound as described for the cytotoxicity assay.
Reagent Addition: After the treatment period, add a commercially available caspase-3/7 reagent (e.g., Caspase-Glo® 3/7) to each well. This reagent typically contains a luminogenic substrate for caspase-3/7 and a cell lysis buffer.
Incubation: Incubate the plate at room temperature to allow for cell lysis and cleavage of the substrate by active caspases.
Signal Measurement: Measure the resulting luminescent or fluorescent signal using a plate reader. The signal intensity is directly proportional to the amount of active caspase-3/7.
Mitochondria are frequent targets for drug-induced toxicity.[2][17] A key indicator of mitochondrial health is the mitochondrial membrane potential (MMP).[2] A decrease in MMP is an early indicator of mitochondrial dysfunction and can be a precursor to apoptosis.[17]
Recommended Assay: A fluorescent assay using a cationic dye such as JC-1 or a water-soluble mitochondrial membrane potential indicator (m-MPI).[17][18] In healthy cells with a high MMP, these dyes accumulate in the mitochondria and form aggregates that emit red fluorescence.[19] In cells with a low MMP, the dye remains in the cytoplasm as monomers and emits green fluorescence.[17][19] The ratio of red to green fluorescence provides a measure of mitochondrial depolarization.
Detailed Protocol: MMP Assay
Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with the test compound. Include a positive control such as FCCP (carbonyl cyanide 4-(trifluoromethoxy) phenylhydrazone), a known uncoupler of oxidative phosphorylation.[18]
Dye Loading: After treatment, add the MMP indicator dye (e.g., JC-10 or m-MPI) to each well and incubate to allow the dye to enter the cells and accumulate in the mitochondria.[2]
Fluorescence Measurement: Measure the red and green fluorescence intensity using a fluorescence plate reader or a high-content imaging system.
Data Analysis: Calculate the ratio of red to green fluorescence for each well. A decrease in this ratio indicates mitochondrial depolarization.
Parameter
Caspase-3/7 Assay
MMP Assay
Endpoint
Activation of executioner caspases
Mitochondrial membrane depolarization
Key Reagent
DEVD-based substrate
Cationic fluorescent dye (e.g., JC-1, m-MPI)
Signal
Luminescence or Fluorescence
Ratio of Red/Green Fluorescence
Positive Control
Staurosporine
FCCP
Interpretation
Induction of apoptosis
Mitochondrial dysfunction
Data Synthesis and Interpretation
The collective data from these assays will provide a comprehensive in vitro toxicity profile for 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one.
Cytotoxicity: The IC50 value from the MTT assay will establish the compound's potency in causing cell death.
Genotoxicity: Positive results in the comet and/or micronucleus assays would be a significant red flag, indicating potential mutagenicity or carcinogenicity.
Mechanism of Action: An increase in caspase-3/7 activity would suggest that the observed cytotoxicity is mediated by apoptosis. A decrease in the mitochondrial membrane potential would point towards mitochondrial dysfunction as a primary toxic event.
A compound exhibiting low cytotoxicity (high IC50), no genotoxic potential, and no significant induction of apoptosis or mitochondrial dysfunction at therapeutically relevant concentrations would be considered to have a favorable in vitro safety profile, warranting further investigation.
Conclusion
The in vitro toxicity assessment of novel compounds like 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one is a critical and indispensable phase in the drug discovery and development pipeline. The tiered, multi-assay approach detailed in this guide, encompassing evaluations of cytotoxicity, genotoxicity, and mechanistic toxicity, provides a robust framework for a preliminary safety evaluation. By employing these well-established methodologies, researchers can make informed decisions regarding the progression of this and other novel chemical entities, ultimately contributing to the development of safer and more effective therapeutics.
References
National Center for Biotechnology Information. (n.d.). Mitochondrial Membrane Potential Assay. PMC - NIH. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). A high density assay format for the detection of novel cytotoxicagents in large chemical libraries. PMC. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Mitochondrial Membrane Potential Assay. PMC - NIH. Retrieved from [Link]
Wang, Q. (2024). Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. J Cell Mol Pharmacol, 8, 238. Retrieved from [Link]
ResearchGate. (2009). (PDF) Comparison of 3 Cytotoxicity Screening Assays and Their Application to the Selection of Novel Antibacterial Hits. Retrieved from [Link]
IntechOpen. (2017). Role of Cytotoxicity Experiments in Pharmaceutical Development. Retrieved from [Link]
National Center for Biotechnology Information. (2021). Apoptosis Marker Assays for HTS. Assay Guidance Manual - NCBI Bookshelf - NIH. Retrieved from [Link]
SciSpace. (2013). A combination of in vitro comet assay and micronucleus test using human lymphoblastoid TK6 cells. Retrieved from [Link]
Journal of Visualized Experiments. (2014). Use of a Caspase Multiplexing Assay to Determine Apoptosis in a Hypothalamic Cell Model. Retrieved from [Link]
GOV.UK. (n.d.). Guidance on a strategy for genotoxicity testing of chemicals: Stage 1. Retrieved from [Link]
PubMed. (2015). Using the comet and micronucleus assays for genotoxicity studies: A review. Retrieved from [Link]
PubMed. (n.d.). In Vitro Approaches for Assessing the Genotoxicity of Nanomaterials. Retrieved from [Link]
ResearchGate. (2026). Comparative evaluation of the in vitro micronucleus test and comet assay for the detection of genotoxic effects of X-ray radiation. Retrieved from [Link]
ResearchGate. (n.d.). MMP assay principle. In the healthy cells, m-MPI dye accumulates in.... Retrieved from [Link]
Chemistry & Biology Interface. (2017). Synthesis and biological activities of 1,4-benzothiazine derivatives: An overview. Retrieved from [Link]
PubMed. (2008). Pyrido-1,2-thiazines and their in vitro antibacterial evaluation. Retrieved from [Link]
Application Note & Protocol: A Guide to the Solubilization of 1H-pyrido[3,4-b]thiazin-2(3H)-one in DMSO for Biological Assays
Application Note & Protocol: A Guide to the Solubilization of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one in DMSO for Biological Assays Abstract This document provides a comprehensive technical guide for researchers, scienti...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note & Protocol: A Guide to the Solubilization of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one in DMSO for Biological Assays
Abstract
This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective dissolution of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one in Dimethyl Sulfoxide (DMSO) for use in biological assays. The protocol emphasizes best practices to ensure compound integrity, solution stability, and the generation of reproducible data. Key challenges, such as the hygroscopic nature of DMSO and compound precipitation during storage or dilution, are addressed with scientifically grounded explanations and validated mitigation strategies. This guide includes a detailed step-by-step protocol for preparing a 10 mM stock solution, quality control measures, troubleshooting advice, and workflow visualizations to ensure accuracy and consistency in experimental setups.
Introduction: The Critical First Step in Biological Screening
1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one is a heterocyclic compound of interest in drug discovery programs. Like many novel small molecules, its efficacy in biological assays is fundamentally dependent on its proper handling and preparation. The most common practice for preparing compounds for high-throughput screening (HTS) and other bioassays is to first create a concentrated stock solution in DMSO.[3][4] DMSO is a powerful polar aprotic solvent capable of dissolving a vast array of both polar and nonpolar compounds.[5]
However, the process is not trivial. The physicochemical properties of both the compound and the solvent can introduce significant variability. Issues such as incomplete dissolution, precipitation upon storage, or crashing out of solution upon dilution into aqueous assay buffers can lead to grossly inaccurate concentration measurements, resulting in flawed structure-activity relationships (SAR) and the potential to discard valuable lead compounds.[3][6] This guide provides an in-depth, field-proven protocol designed to establish a robust and self-validating system for preparing 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one solutions, thereby safeguarding the integrity of downstream experimental data.
Compound & Solvent Profile
A foundational understanding of the materials is essential for troubleshooting and optimizing the dissolution process.
Physicochemical Properties of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one
While experimental solubility data for this specific molecule is not widely published, its structural class suggests it is a crystalline solid with limited aqueous solubility.[7][8][9] Its properties are summarized below.
DMSO is the solvent of choice in early-stage drug discovery for good reason, but its properties demand careful management.
Exceptional Solvating Power: DMSO can dissolve compounds that are intractable in aqueous or alcohol-based systems, making it indispensable for creating high-concentration stock solutions.[11]
Hygroscopicity (The Hidden Menace): DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[12][13] This is the most critical factor to control. The absorption of even small amounts of water can drastically alter the solvent properties of DMSO, significantly decreasing the solubility of lipophilic compounds.[1][14] This often leads to compound precipitation, especially during storage or freeze-thaw cycles.[1]
Cellular Toxicity: At concentrations typically above 0.5-1%, DMSO can be toxic to cells and interfere with assay components.[11][15] Therefore, the goal is always to prepare a stock solution concentrated enough that the final DMSO concentration in the assay is negligible and consistent across all experiments.
Experimental Protocol: Preparation of a 10 mM Stock Solution
This protocol details the preparation of a standard 10 mM stock solution, a common starting concentration for screening campaigns.
Calibrated positive displacement or air displacement pipettes with appropriate sterile tips.
Vortex mixer.
Bath sonicator.
Water bath (optional, set to 30-37°C).
Step-by-Step Methodology
Step 1: Pre-Protocol Calculations
Calculate the mass of the compound required. The formula is:
Mass (mg) = Desired Concentration (mM) × Molecular Weight ( g/mol ) × Desired Volume (mL) / 1000
Example for 1 mL of a 10 mM solution:
Mass (mg) = 10 mM × 166.20 g/mol × 1 mL / 1000 = 1.662 mg
Step 2: Weighing the Compound
Place a sterile microcentrifuge tube or vial on the analytical balance and tare it.
Carefully weigh the calculated mass (e.g., 1.662 mg) of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one directly into the tared container.
Expert Insight: For small quantities, it is often more accurate to add the solid to the vial and record the exact weight, then adjust the volume of DMSO to match the actual weight to achieve the precise target concentration. If you weigh out 1.700 mg, you would add 1.023 mL of DMSO for a 10 mM solution.
Step 3: Dissolution
Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the vial containing the compound.
Securely cap the vial.
Vortex the solution vigorously for 1-2 minutes.
Visually inspect the solution against a bright light source. If any solid particles, haziness, or Tyndall effect (light scattering) is observed, the compound is not fully dissolved. Proceed to the next step.
Assisted Dissolution: Place the vial in a bath sonicator for 10-15 minutes.[11][16] The ultrasonic waves provide the energy needed to break the crystal lattice and facilitate dissolution.[14][17]
After sonication, vortex again and re-inspect.
Gentle Warming (Optional): If the compound remains insoluble, gentle warming in a water bath (30-37°C) for 5-10 minutes can be attempted.[11] Caution: Use minimal heat as some compounds can degrade. Never use high heat.
Repeat sonication and vortexing until a perfectly clear solution is achieved. A clear solution is the primary indicator of successful dissolution.
Step 4: Storage and Handling
Once fully dissolved, aliquot the stock solution into single-use volumes (e.g., 10-20 µL) in sterile, tightly-capped microcentrifuge tubes.
Causality: Aliquoting is the single most effective method to prevent compound degradation and precipitation caused by repeated freeze-thaw cycles.[11][18][19] Each cycle exposes the DMSO stock to atmospheric moisture, which synergistically enhances precipitation.[1]
Label aliquots clearly with the compound name, concentration, date, and solvent (100% DMSO).
Store aliquots at -20°C for short-term (1-2 months) or -80°C for long-term storage (up to 1 year).[11][15]
Visualization of Key Workflows
Stock Solution Preparation Workflow
The following diagram outlines the logical steps and decision points for preparing a stable stock solution.
Caption: Workflow for preparing 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one stock solution.
Dilution-Induced Precipitation Pathway
This diagram illustrates the common pitfall of diluting a DMSO stock directly into an aqueous buffer.
Caption: Preventing precipitation via serial dilution in DMSO before aqueous dilution.
Quality Control and Troubleshooting
A self-validating protocol includes checks and corrective actions.
Problem
Potential Cause(s)
Recommended Solution(s)
Compound fails to dissolve completely.
1. Insufficient solvation energy. 2. Compound has very low intrinsic solubility. 3. "Wet" DMSO was used.
1. Increase sonication time; apply gentle warming as described in the protocol.[11] 2. Consider making a lower concentration stock (e.g., 1 mM or 5 mM). 3. Discard the solution and restart with fresh, anhydrous DMSO from a new bottle.
A previously clear stock solution appears cloudy or has precipitate after storage.
1. Freeze-thaw cycles introduced moisture.[1] 2. Compound formed a less soluble, more stable crystal polymorph.[12] 3. Solution was supersaturated and has now equilibrated.
1. Attempt to re-dissolve using the sonication and gentle warming protocol.[1] If successful, use the stock immediately and discard any remainder. 2. For future preparations, ensure aliquoting to minimize freeze-thaw events.[11]
Compound precipitates when diluted into aqueous assay buffer.
1. The compound has poor aqueous solubility. 2. The dilution factor from 100% DMSO to the final aqueous concentration is too large, causing a rapid polarity shift.
1. Perform serial dilutions in 100% DMSO first to create intermediate stocks before making the final dilution into the aqueous medium.[11] This gradual change is less likely to cause precipitation. 2. Decrease the final assay concentration of the compound.
Assay results are inconsistent or not reproducible.
1. Inaccurate initial concentration due to incomplete dissolution. 2. Degradation of the compound in solution over time. 3. Pipetting errors with viscous DMSO.
1. Always ensure the stock solution is perfectly clear before use. Re-sonicate if any doubt. 2. Use freshly prepared or properly stored (aliquoted, -80°C) stock solutions. Avoid using old stocks. 3. Use positive displacement pipettes or reverse pipetting techniques for accurate handling of DMSO.
Safety Precautions
1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one: As with any novel chemical entity, this compound should be handled with care. Assume it is potentially hazardous. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of the powder by handling it in a fume hood or ventilated enclosure.
Dimethyl Sulfoxide (DMSO): DMSO is an excellent solvent that can facilitate the absorption of other chemicals through the skin. Always wear gloves when handling DMSO solutions.[20] Work in a well-ventilated area.
References
Oldenburg, K., Pooler, D., Scudder, K., Lipinski, C., & Kelly, M. (2005). High Throughput Sonication: Evaluation for Compound Solubilization. Combinatorial Chemistry & High Throughput Screening, 8(6), 499-512. [Link]
Cheng, Y., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening, 8(3), 292-304. [Link]
Cheng, Y., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. SLAS Discovery.[Link]
PubChem. (n.d.). 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one. National Center for Biotechnology Information.[Link]
Kozikowski, B. A., et al. (2003). The Effect of Freeze/Thaw Cycles on the Stability of Compounds in DMSO. Journal of Biomolecular Screening, 8(2), 210-215. [Link]
Ziath. (n.d.). The Effects of Water on DMSO and Effective Hydration Measurement. Ziath Ltd.[Link]
Modern Drug Discovery. (2001). News in Brief: Sample stability during freeze-thaw. pubs.acs.org.[Link]
Kozikowski, B. A., et al. (2003). The effect of freeze/thaw cycles on the stability of compounds in DMSO. PubMed.[Link]
Ingenta Connect. (2005). High Throughput Sonication: Evaluation for Compound Solubilization. Ingenta Connect.[Link]
Oldenburg, K., et al. (2005). High throughput sonication: evaluation for compound solubilization. PubMed.[Link]
ResearchGate. (2017). Dissolving Plant Extract in 4% DMSO and Sonication? ResearchGate.[Link]
ResearchGate. (2016). How do I make a stock solution of a substance in DMSO? ResearchGate.[Link]
Kozikowski, B. A., et al. (2003). The effect of room-temperature storage on the stability of compounds in DMSO. PubMed.[Link]
Chemistry Stack Exchange. (2014). Hygroscopic behaviour of DMSO - how bad is it? Chemistry Stack Exchange.[Link]
Protocol Online. (2013). Making a stock solution for my drug using DMSO. Protocol Online.[Link]
Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451. [Link]
Shakeel, F., et al. (2020). Experimental and Computational Approaches for Solubility Measurement of Pyridazinone Derivative in Binary (DMSO + Water) Systems. Molecules, 25(1), 169. [Link]
Popa-Tudor, D. S., & Al-Gharabli, S. I. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. PubMed.[Link]
Shakeel, F., et al. (2019). Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. Molecules, 24(18), 3369. [Link]
applications of 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one as a heterocyclic building block
Application Note: 1H-Pyrido[3,4-b][1,4]thiazin-2(3H)-one as a Strategic Heterocyclic Building Block in Drug Discovery Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Type: Te...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: 1H-Pyrido[3,4-b][1,4]thiazin-2(3H)-one as a Strategic Heterocyclic Building Block in Drug Discovery
Target Audience: Researchers, medicinal chemists, and drug development professionals.
Content Type: Technical Guide & Experimental Protocols.
Executive Summary & Structural Rationale
The escalating crisis of antimicrobial resistance (AMR) necessitates the development of novel chemical scaffolds capable of bypassing established efflux and enzymatic degradation mechanisms[1]. 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one (CID 21873655) has emerged as a highly versatile, bicyclic heterocyclic building block in the synthesis of next-generation anti-infective agents[2].
Structurally, this scaffold fuses an electron-deficient pyridine ring with a 1,4-thiazine-2-one system. This specific architecture serves as a superior bioisostere for traditional benzothiazines and quinolones[3]. The presence of the pyridine nitrogen lowers the overall lipophilicity (LogP) compared to carbocyclic analogs, enhancing aqueous solubility while providing a critical hydrogen-bond acceptor for target engagement (e.g., DNA gyrase or topoisomerase IV)[4]. Furthermore, the lactam nitrogen and the thioether sulfur offer orthogonal sites for derivatization, allowing medicinal chemists to construct complex tricyclic architectures or append pharmacophore-extending side chains to target multi-drug resistant strains such as MRSA and Neisseria gonorrhoeae[5].
To understand why 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one is prioritized in library design, it is essential to analyze its physicochemical baseline. The table below summarizes the quantitative data and the resulting medicinal chemistry rationale for utilizing this specific building block.
Property / Metric
Value / Observation
Medicinal Chemistry Rationale
Molecular Weight
166.20 g/mol
Low molecular weight provides ample "budget" for extensive derivatization without violating Lipinski’s Rule of 5[2].
Topological Polar Surface Area
~54.9 Ų
Optimal TPSA allows for excellent cellular permeability, critical for penetrating the complex cell envelopes of Gram-negative bacteria[5].
H-Bond Donors / Acceptors
1 Donor / 3 Acceptors
The lactam NH acts as a donor, while the carbonyl, pyridine N, and sulfur act as acceptors, enabling dense interaction networks within target binding pockets.
Lactam pKa (Calculated)
~10.5
Allows for selective deprotonation and N-alkylation under strongly basic conditions without degrading the pyridine core[6].
Experimental Workflows & Protocols
The following protocols detail the de novo synthesis of the core scaffold and its subsequent derivatization. Every step is designed as a self-validating system, ensuring that researchers can verify intermediate success before proceeding.
Protocol A: De Novo Synthesis of the 1H-Pyrido[3,4-b][1,4]thiazin-2(3H)-one Scaffold
This protocol utilizes a regioselective tandem S-alkylation/intramolecular amidation sequence[6].
Reagents & Materials:
3-Amino-pyridine-4-thiol (1.0 eq)
Chloroacetyl chloride (1.1 eq)
Anhydrous Potassium Carbonate (K₂CO₃) (1.5 eq)
Anhydrous Dimethylformamide (DMF)
Step-by-Step Methodology:
Preparation & S-Alkylation: Dissolve 3-amino-pyridine-4-thiol in anhydrous DMF under an inert argon atmosphere. Cool the reaction vessel to 0 °C using an ice bath.
Causality: Anhydrous conditions prevent the rapid hydrolysis of the electrophile. Cooling to 0 °C is critical to control the exothermic reaction and kinetically favor the attack of the softer, more nucleophilic thiolate over the adjacent primary amine, preventing unwanted N-acylation.
Base Addition: Add anhydrous K₂CO₃ (1.5 eq) to the stirring solution.
Causality: K₂CO₃ is a mild base sufficient to deprotonate the thiol (pKa ~6) without causing excessive degradation of the reagents.
Electrophile Addition: Add chloroacetyl chloride (1.1 eq) dropwise over 30 minutes. Maintain stirring at 0 °C for 1 hour, then gradually warm to room temperature.
Intramolecular Cyclization: Heat the reaction mixture to 60 °C for 4 hours.
Causality: Heating provides the activation energy required for the primary amine to attack the newly appended carbonyl carbon. This intramolecular amidation eliminates HCl (neutralized by the excess K₂CO₃) and forms the thermodynamically stable 6-membered lactam ring[6].
Workup & Self-Validation: Quench the reaction by pouring it into crushed ice water. Extract with Ethyl Acetate (EtOAc) and wash the organic layer extensively with brine to remove residual DMF.
Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using EtOAc:Hexane (1:1). The product will appear as a distinct UV-active spot that stains yellow/brown with iodine, running at a higher Rf than the highly polar starting thiol. Confirm mass via LC-MS (Expected [M+H]⁺ = 167.0).
Figure 1: Regioselective synthetic workflow for the 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one scaffold.
Protocol B: N-Alkylation for Pharmacophore Extension
To utilize the scaffold in antibacterial libraries (e.g., linking it to a cyclohexane or naphthyridine core as described in GlaxoSmithKline patents), the lactam nitrogen must be alkylated[4],[3].
Step-by-Step Methodology:
Deprotonation: Dissolve the purified 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one in anhydrous Tetrahydrofuran (THF) at 0 °C. Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in small portions.
Causality: NaH is a strong, non-nucleophilic base required to fully deprotonate the lactam nitrogen.
Validation Checkpoint: The immediate evolution of hydrogen gas (bubbling) serves as a visual, self-validating indicator that deprotonation is occurring successfully.
Alkylation: Once gas evolution ceases (approx. 30 mins), add the target alkyl halide (e.g., a bromomethyl-cyclohexane derivative, 1.0 eq). Warm the mixture to room temperature and stir for 12 hours.
Causality: The resulting lactam nitrogen anion acts as a potent nucleophile, displacing the halide via an Sₙ2 mechanism. This step effectively links the pyrido-thiazine core to the broader drug architecture, enhancing binding affinity to bacterial enzymes[3].
Workup: Quench carefully with saturated aqueous NH₄Cl to neutralize unreacted NaH. Extract with Dichloromethane (DCM), dry over Na₂SO₄, and purify via flash column chromatography.
Figure 2: Divergent medicinal chemistry applications of the pyrido-thiazine building block.
References
National Institutes of Health (PubChem). "1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one | C7H6N2OS | CID 21873655". PubChem Database.
URL:[Link]
GlaxoSmithKline. "Cyclohexane and cyclohexene derivatives and pharmaceutically acceptable derivatives hereof useful in methods of treatment of bacterial infections in mammals, particularly man". WIPO Patent WO2003087098A1.
GlaxoSmithKline. "Quinoline and naphthyridine derivatives having antibacterial activity". WIPO Patent WO2001007433A1.
Research Corporation Technologies, Inc. "Tricyclic nitrogen containing compounds for treating neisseria gonorrhoea infection". WIPO Patent WO2016027249A1.
Mutabilis SA. "Anti-infective heterocyclic compounds and uses thereof". Korean Patent KR20190025920A.
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Target-Based High-Throughput Screening of Novel Bacterial Topoisomerase Inhibitors (NBTIs) Utilizing the 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one Scaffold
Executive Summary
The escalating crisis of antimicrobial resistance (AMR), particularly the proliferation of fluoroquinolone (FQ)-resistant ESKAPE pathogens, necessitates the discovery of antibiotics with novel mechanisms of action[1]. Novel Bacterial Topoisomerase Inhibitors (NBTIs) represent a breakthrough class of therapeutics that inhibit DNA gyrase and Topoisomerase IV without exhibiting cross-resistance to existing fluoroquinolones[2]. This application note details the mechanistic rationale and high-throughput screening (HTS) protocols for evaluating libraries built upon the highly privileged 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one scaffold, providing a self-validating workflow for hit-to-lead optimization.
Mechanistic Rationale: The Pyrido-Thiazine Advantage
The selection of the 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one core in drug design is not arbitrary; it is driven by precise structural causality. In the architecture of an NBTI, the molecule typically spans the DNA-enzyme cleavage complex, utilizing a Left-Hand Side (LHS) motif to interact with the DNA, a basic non-cleavable linker, and a Right-Hand Side (RHS) motif to anchor into the enzyme[3].
The pyrido-thiazine scaffold functions as an optimal RHS (and in some orientations, LHS) pharmacophore. The structural rigidity of the fused pyridine and thiazine rings allows the molecule to deeply penetrate the hydrophobic binding pocket located at the GyrA/ParC dimer interface[4]. Crystallographic evidence indicates that this bicyclic heteroaromatic system establishes critical van der Waals contacts with conserved residues (such as Ala-68 in S. aureus GyrA), while the sulfur atom and carbonyl group are perfectly positioned to engage in halogen or hydrogen bonding with adjacent electronegative regions[5].
Figure 1: Mechanistic anchoring of the pyrido-thiazine scaffold within the GyrA/ParC pocket.
Assay Cascade Design
A robust HTS cascade must account for the specific liabilities of the NBTI class. While the pyrido-thiazine scaffold drives nanomolar enzymatic inhibition, the basic nature of the central linker often introduces off-target hERG (human Ether-à-go-go-Related Gene) channel blockade, leading to cardiotoxicity[3]. Furthermore, whole-cell activity can be blunted by Gram-negative efflux pumps.
To create a self-validating system, our workflow integrates a primary biochemical screen, a secondary phenotypic screen utilizing efflux-deficient mutant strains, and an early-stage electrophysiological safety counter-screen[6].
Figure 2: The self-validating HTS workflow for NBTI drug discovery.
Self-Validating Experimental Protocols
Protocol 1: High-Throughput DNA Supercoiling Assay (Primary Screen)
Causality & Validation: Traditional gel-based supercoiling assays are incompatible with HTS. We utilize a Triplex-Forming Oligonucleotide (TFO) fluorescence assay. The TFO is labeled with a fluorophore and specifically hybridizes only to the supercoiled plasmid topoisomer due to the thermodynamic favorability of triplex formation in underwound DNA. To make this self-validating, a parallel DNA relaxation assay is run; compounds that inhibit both supercoiling and relaxation are flagged as non-specific DNA intercalators rather than true NBTIs.
Step-by-Step Methodology:
Reagent Preparation: Prepare Assay Buffer (35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM spermidine, 1 mM ATP, 6.5% glycerol, and 0.1 mg/mL BSA).
Compound Dispensing: Using an acoustic liquid handler (e.g., Echo 550), dispense 50 nL of pyrido-thiazine library compounds (in 100% DMSO) into a 384-well black microtiter plate. Include Novobiocin (10 µM) as a positive control and 1% DMSO as a vehicle negative control.
Enzyme/Substrate Addition: Add 15 µL of Assay Buffer containing 0.5 U of E. coli DNA gyrase and 0.5 µg of relaxed pBR322 plasmid DNA to each well.
Incubation: Seal the plate and incubate at 37°C for 30 minutes to allow the enzymatic conversion of relaxed DNA to supercoiled DNA.
Quench and Detection: Add 15 µL of Quench Buffer (50 mM EDTA) containing 50 nM of Cyanine-5 labeled TFO. Incubate at room temperature for 30 minutes to allow triplex formation.
Readout: Read the fluorescence polarization or intensity on a multimode microplate reader (Ex: 640 nm, Em: 680 nm). Calculate the Z'-factor to ensure assay robustness (Acceptable Z' > 0.6).
Protocol 2: Whole-Cell MIC Determination & Efflux Profiling (Secondary Screen)
Causality & Validation: Enzymatic inhibition does not guarantee antibacterial efficacy. By testing compounds against wild-type E. coli and an isogenic efflux-deficient mutant (E. coli ΔacrAB), we isolate the variable of membrane permeability. A significant drop in MIC in the mutant strain proves target engagement but highlights an efflux liability that must be engineered out of the pyrido-thiazine derivative.
Step-by-Step Methodology:
Inoculum Preparation: Grow S. aureus (ATCC 29213), E. coli (ATCC 25922), and E. coli ΔacrAB overnight in Cation-Adjusted Mueller-Hinton Broth (CAMHB). Adjust to a 0.5 McFarland standard and dilute 1:100 in CAMHB.
Serial Dilution: In a 96-well clear bottom plate, perform 2-fold serial dilutions of the hit compounds (ranging from 64 µg/mL to 0.03 µg/mL) in 50 µL of CAMHB.
Inoculation: Add 50 µL of the diluted bacterial suspension to each well (final inoculum:
5×105
CFU/mL).
Incubation: Incubate the plates aerobically at 37°C for 18–20 hours.
Readout: Measure the optical density at 600 nm (OD600). The MIC is defined as the lowest concentration of the pyrido-thiazine compound that completely inhibits visible growth (OD600 < 0.05).
Causality & Validation: To avoid late-stage clinical attrition, hERG toxicity must be evaluated immediately after hit validation[3]. Automated patch-clamp provides physiological relevance over simple radioligand binding assays by directly measuring the potassium tail currents.
Step-by-Step Methodology:
Cell Preparation: Harvest CHO cells stably expressing the hERG potassium channel at 70-80% confluency. Resuspend in extracellular recording solution.
System Priming: Prime the automated patch-clamp system (e.g., QPatch) with intracellular solution (containing 130 mM KCl, 5 mM MgCl₂, 5 mM EGTA, 10 mM HEPES, pH 7.2) and extracellular solution.
Compound Application: Apply the pyrido-thiazine compounds at varying concentrations (1, 10, 30, 100 µM).
Electrophysiology Protocol: Apply a depolarizing voltage step from a holding potential of -80 mV to +20 mV for 2 seconds, followed by a repolarizing step to -50 mV to elicit the hERG tail current.
Data Analysis: Measure the peak amplitude of the tail current. Calculate the IC50; compounds with an IC50 > 100 µM are prioritized for lead optimization[6].
Representative HTS Data Presentation
The following table summarizes the expected profile of optimized hits utilizing the 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one scaffold compared to a standard fluoroquinolone and an early-generation NBTI.
Compound Class / ID
DNA Gyrase IC50 (µM)
Topo IV IC50 (µM)
S. aureus MIC (µg/mL)
E. coli WT MIC (µg/mL)
E. coli ΔacrAB MIC (µg/mL)
hERG IC50 (µM)
Ciprofloxacin (FQ Control)
0.25
2.10
0.5
0.015
0.015
> 300
Early NBTI (Unoptimized)
0.01
0.05
0.06
4.0
0.12
15
Pyrido-thiazine Hit A
0.04
0.12
0.12
2.0
0.25
> 150
Pyrido-thiazine Hit B
0.02
0.08
0.06
0.5
0.12
> 200
Interpretation: Hit B demonstrates excellent dual-targeting of Gyrase and Topo IV, potent Gram-positive activity, moderate Gram-negative activity (with minimal efflux liability as seen by the small shift between WT and ΔacrAB), and a highly favorable hERG safety profile, validating the structural optimization of the pyrido-thiazine RHS.
References
[1] European Synchrotron Radiation Facility (ESRF). (2012). An experimental antibiotic fights resistant bacteria. Retrieved from:[Link]
[2] Blanco-Ruano, D., et al. (2015). Mycobacterium tuberculosis Gyrase Inhibitors as a New Class of Antitubercular Drugs. Antimicrobial Agents and Chemotherapy, ASM Journals. Retrieved from:[Link]
[3] Taylor & Francis. (2018). Novel Bacterial Topoisomerase Inhibitors: Challenges and Perspectives in Reducing hERG Toxicity. Retrieved from:[Link]
[4] National Institutes of Health (PMC). (2023). Developments in Non-Intercalating Bacterial Topoisomerase Inhibitors: Allosteric and ATPase Inhibitors of DNA Gyrase and Topoisomerase IV. Retrieved from:[Link]
[6] The Ohio State University / ACS. (2021). Optimization of TopoIV Potency, ADMET Properties, and hERG Inhibition of 5-Amino-1,3-dioxane-Linked Novel Bacterial Topoisomerase Inhibitors. Retrieved from:[Link]
Application Note: Preparation and Handling of 1H-Pyrido[3,4-b][1,4]thiazin-2(3H)-one Stock Solutions for In Vitro Cell Culture Assays
Target Audience: Cell Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals. Introduction & Biological Context 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one (CAS: 1451041-77-2) is a critical bicyclic he...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Cell Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals.
Introduction & Biological Context
1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one (CAS: 1451041-77-2) is a critical bicyclic heterocyclic scaffold frequently utilized in the development of novel therapeutics[1]. Derivatives of the fused pyrido-thiazine class have been extensively documented to exert potent biological effects, including tubulin polymerization inhibition, DNA intercalation, and broad-spectrum antimitotic activity [2, 3].
Given the highly hydrophobic nature of this fused ring system, the precise preparation of stock solutions is paramount. Improper handling can lead to micro-precipitation, inaccurate dosing, and solvent-induced cytotoxicity, which collectively confound in vitro assay results. This protocol establishes a self-validating, standardized methodology for preparing and maintaining stable stock solutions for cell culture applications.
Physicochemical Properties & Solubility Dynamics
Before initiating the protocol, researchers must account for the physicochemical constraints of the compound. Aqueous buffers are entirely insufficient for primary dissolution.
Table 1: Physicochemical Profile of 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one
Property
Specification
Molecular Formula
C₇H₆N₂OS
Molecular Weight
166.20 g/mol
Primary Solvent
Dimethyl Sulfoxide (DMSO), Anhydrous (≥99.9%)
Aqueous Solubility
Poor (< 1 mg/mL)
Storage (Solid State)
-20°C, desiccated and protected from light
Expert Insight (Causality of Solvent Choice): Anhydrous DMSO is strictly mandated. The use of standard laboratory-grade DMSO often introduces trace atmospheric water. Even minimal water content can trigger premature micro-precipitation of the lipophilic pyrido-thiazine core and accelerate hydrolytic degradation during long-term storage, compromising the integrity of dose-response data.
Quantitative Dilution Matrix
To standardize stock preparation across different experimental replicates, Table 2 provides the exact volumes of DMSO required to reconstitute standard masses of the compound into 10 mM and 50 mM master stocks.
Fig 1: Standardized workflow for 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one stock preparation.
Step-by-Step Methodology
Phase 1: Equilibration and Weighing
Equilibration: Remove the lyophilized vial of 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one from -20°C storage. Critical Step: Allow the vial to equilibrate to room temperature (approx. 30-45 minutes) inside a desiccator before opening the seal.
Causality: Opening a cold vial exposes the powder to atmospheric moisture, causing immediate condensation. This degrades the compound via hydrolysis and adds water weight, leading to artificially inflated mass readings and inaccurate molarity calculations.
Weighing: Weigh the desired mass (e.g., 5.0 mg) using an analytical microbalance in a static-free environment.
Phase 2: Dissolution and Sterilization
Primary Dissolution: Add the calculated volume of anhydrous DMSO (e.g., 3.008 mL for a 10 mM stock) directly to the vial.
Homogenization: Vortex gently for 30-60 seconds. If the compound does not fully dissolve, subject the vial to water-bath sonication at room temperature for 5-minute intervals until the solution is completely optically clear.
Self-Validation: Visual confirmation of a clear solution without particulate matter ensures complete solubilization, validating the nominal concentration.
Sterile Filtration: Pass the solution through a sterile 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter inside a biosafety cabinet.
Causality: Standard Polyethersulfone (PES) or Cellulose Acetate (CA) filters will rapidly dissolve in pure DMSO. This leaches toxic polymers directly into your master stock, which will cause widespread cell death in downstream assays. PTFE is chemically inert to DMSO.
Phase 3: Aliquoting and Storage
Aliquoting: Dispense the master stock into single-use aliquots (e.g., 20-50 µL) in sterile, amber microcentrifuge tubes.
Storage: Store aliquots immediately at -80°C.
Causality: 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one is susceptible to structural degradation upon repeated freeze-thaw cycles. Single-use aliquots preserve the integrity of the compound for up to 6 months and prevent cross-contamination.
Phase 4: Aqueous Dilution for Cell Culture
Thawing: Thaw a single aliquot at room temperature immediately prior to the assay. Do not heat the tube.
Serial Dilution: Perform all intermediate high-concentration dilutions in DMSO to maintain solubility before introducing the compound to an aqueous environment.
Media Addition: Dilute the final DMSO stock directly into pre-warmed cell culture media (e.g., DMEM or RPMI-1640 supplemented with FBS) while vortexing the media to prevent localized precipitation.
Causality: Ensure the final concentration of DMSO in the cell culture well does not exceed 0.1% (v/v) . Higher concentrations of DMSO induce severe osmotic stress, alter lipid bilayer permeability, and trigger solvent-induced apoptosis. Restricting DMSO to <0.1% acts as a self-validating control, ensuring that observed phenotypic changes are driven entirely by the pyrido-thiazine compound and not solvent toxicity.
References
PubChem. "1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one | C7H6N2OS | CID 21873655" National Institutes of Health (NIH).
American Chemical Society (ACS). "Synthesis of potential anticancer agents. Pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines: antitumor agents." Journal of Medicinal Chemistry.
ResearchGate. "Synthesis of Novel Dipyrido-1,4-thiazines." Scientific Publications.
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Optimizing 1H-Pyrido[3,4-b][1,4]thiazin-2(3H)-one Functionalization
Welcome to the Application Support Center. As drug development increasingly leverages bicyclic heterocycles to navigate complex patent spaces and improve pharmacokinetic profiles, the 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-o...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Support Center. As drug development increasingly leverages bicyclic heterocycles to navigate complex patent spaces and improve pharmacokinetic profiles, the 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one scaffold has emerged as a highly valuable building block.
This guide is engineered for bench scientists and process chemists. It provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols for the regioselective functionalization of the pyrido-thiazine core. Because the reactivity of this scaffold mirrors that of the widely studied 1,4-benzothiazin-3-ones[1][2], the principles of lactam and active-methylene functionalization apply symmetrically.
Regioselective N-Alkylation (Lactam Nitrogen)
The most frequent support tickets we receive involve poor yields or loss of regioselectivity during the alkylation of the 1H position (the lactam nitrogen).
FAQ: Why am I getting a mixture of N-alkylated and O-alkylated products?
Mechanistic Causality: The lactam moiety exhibits ambient nucleophilicity. Deprotonation yields a delocalized anion with electron density shared between the N1 nitrogen and the C2 carbonyl oxygen.
O-Alkylation is kinetically favored when using hard electrophiles or carbophilic Lewis acid bases (like
Ag2CO3
), which coordinate the nitrogen and leave the oxygen exposed.
N-Alkylation is thermodynamically favored. To drive exclusive N-alkylation, you must use soft alkali metal bases (
K2CO3
or
Cs2CO3
) in polar aprotic solvents (DMF or MeCN)[1].
FAQ: My N-alkylation stalls at 50% conversion. How do I push it to completion?
Solution: Implement Phase Transfer Catalysis (PTC).
When using heterogeneous conditions (solid
K2CO3
in liquid organic solvent), mass transfer limitations severely bottleneck the reaction. By adding 10 mol% of Tetra-n-butylammonium bromide (TBAB), the quaternary ammonium cation (
Q+
) pairs with the deprotonated pyrido-thiazine anion, shuttling it into the bulk organic phase as a highly lipophilic, desolvated ion pair. This "naked" anion is exceptionally nucleophilic, driving the reaction to >95% completion[3].
Phase transfer catalysis (PTC) cycle for N-alkylation of lactams.
Data Summary: Base and Solvent Screening for Regioselective N1-Alkylation
Charge: To a flame-dried flask, add 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one (1.0 eq), anhydrous
K2CO3
(1.5 eq), and TBAB (0.1 eq).
Solvate: Suspend in anhydrous DMF (0.2 M). Stir at room temperature for 30 minutes. Validation checkpoint: A slight color shift (often yellowing) indicates successful enolate generation.
React: Add the alkyl halide (1.2 eq) dropwise. Heat to 60 °C for 4–6 hours.
Monitor: Quench a 10 µL aliquot in water, extract with EtOAc, and spot on TLC (Hexanes/EtOAc 1:1). Validation checkpoint: The N-alkylated product will have a significantly higher
Rf
than the starting material due to the loss of the polar N-H hydrogen bond donor.
Workup: Pour the reaction mixture into 5 volumes of ice water. The product typically precipitates. Filter and wash with water. If it oils out, extract with EtOAc and wash the organic layer with 5% aqueous LiCl (3x) to quantitatively remove residual DMF.
C3-Methylene Functionalization (Active Methylene)
FAQ: I want to functionalize the C3 position, but the electrophile keeps attacking the nitrogen.
Mechanistic Causality: The N1 lactam proton (
pKa≈10−11
) is vastly more acidic than the C3 methylene protons (
pKa≈18−20
). Any base strong enough to deprotonate C3 will instantly deprotonate N1, leading to exclusive N-alkylation.
Solution: You must employ a two-step orthogonal protection strategy.
Decision matrix for regioselective functionalization of pyrido-thiazinones.
Protocol: C3-Alkylation via Enolate Chemistry
N-Protection: Protect the N1 position using p-Methoxybenzyl chloride (PMB-Cl) following the N-alkylation protocol above. Isolate the N-PMB intermediate.
Enolate Generation: Dissolve the N-PMB protected substrate in anhydrous THF (0.1 M) under Argon. Cool to -78 °C.
Deprotonation: Dropwise add Lithium bis(trimethylsilyl)amide (LiHMDS, 1.1 eq). Note: Avoid LDA, as the highly nucleophilic diisopropylamine byproduct can sometimes cause side reactions with the electron-deficient pyridine ring. Stir for 1 hour at -78 °C.
Electrophilic Trapping: Add the electrophile (e.g., alkyl iodide or aldehyde). Stir for 2 hours at -78 °C.
Quench: Add saturated aqueous
NH4Cl
while the reaction is still at -78 °C to prevent retro-aldol or polymerization side reactions. Warm to room temperature and extract with EtOAc.
Pyridine Ring Cross-Coupling (Palladium Catalysis)
FAQ: My Suzuki-Miyaura coupling on the halogenated pyridine ring keeps failing. Is the catalyst dying?
Mechanistic Causality: Yes. The divalent sulfur atom within the 1,4-thiazine ring is a notorious soft ligand that coordinates to the soft Palladium(0) active species, effectively poisoning the catalyst.
Solution: Move away from first-generation catalysts like
Pd(PPh3)4
. Instead, use catalysts with highly sterically demanding biaryl phosphine ligands (such as XPhos or SPhos) or bidentate ligands (like dppf). The steric bulk of XPhos prevents the thiazine sulfur from entering the coordination sphere of the palladium, keeping the catalytic cycle alive.
Recommended System:Pd2(dba)3
(5 mol%), XPhos (10 mol%),
K3PO4
(2.0 eq), in Dioxane/Water (4:1) at 90 °C.
reducing byproducts in 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one crystallization processes
Technical Support Center: Crystallization of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challeng...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Crystallization of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one
This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with byproduct formation during the crystallization of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one. This document offers troubleshooting strategies and frequently asked questions (FAQs) to enhance purity, yield, and crystal quality.
Introduction: The Criticality of Purity in Pyridothiazine Scaffolds
The 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one core is a significant heterocyclic scaffold in medicinal chemistry, with derivatives exhibiting a range of biological activities.[3][4][5] Achieving high purity during the final crystallization step is paramount, as even minor impurities can impact downstream applications, including biological assays and formulation studies.[6][7] Byproducts can arise from unreacted starting materials, side reactions during synthesis, or degradation.[2] Effective crystallization is not merely a method of solidification but a crucial purification technique to isolate the desired active pharmaceutical ingredient (API) from such impurities.[2][6]
Understanding Potential Byproducts
While specific byproducts are highly dependent on the synthetic route, common impurities in the synthesis of related heterocyclic compounds can include:
Unreacted Starting Materials: The precursors to the pyridothiazine ring may persist if the reaction does not go to completion.
Oxidation Products: The sulfur atom in the thiazinone ring can be susceptible to oxidation, leading to sulfoxide or sulfone derivatives, especially under harsh temperature or oxidative conditions.
Hydrolysis Products: The lactam (amide) bond within the thiazinone ring can be susceptible to hydrolysis, leading to ring-opening.
Regioisomers: Depending on the symmetry of the precursors, the formation of undesired regioisomers is possible.[8]
Polymorphs: Different crystalline forms (polymorphs) of the same compound can exist, which may have different physical properties like solubility and stability.[7][9]
Troubleshooting Guide & FAQs
This section addresses common issues encountered during the crystallization of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one.
FAQ 1: My final product has a low purity (<98%) after crystallization. What are the likely causes and how can I improve it?
Answer: Low purity is a common challenge and can stem from several factors. The key is to understand the thermodynamics and kinetics of your crystallization process.[10]
Potential Causes & Solutions:
Inadequate Solvent System: The chosen solvent may have a high affinity for both the desired product and the impurities, leading to co-crystallization.[2][11]
Solution: Conduct a thorough solvent screening. The ideal solvent (or solvent/anti-solvent mixture) should exhibit high solubility for the target compound at elevated temperatures and low solubility at room or sub-ambient temperatures, while impurities should remain in solution.[2] Consider binary or ternary solvent systems to fine-tune solubility and selectivity.[1]
Rapid Cooling Rate: Fast cooling can lead to the entrapment of impurities within the crystal lattice due to rapid nucleation and growth.[2]
Solution: Implement a controlled, slower cooling profile. This allows for more selective crystal growth and better rejection of impurities.
High Supersaturation: While a high degree of supersaturation is the driving force for crystallization, excessive levels can promote the formation of small, impure crystals or even "oiling out," where the compound separates as a liquid phase.[12][13]
Solution: Optimize the supersaturation level by carefully controlling the concentration, temperature, and/or anti-solvent addition rate.[13] Seeding the solution with high-purity crystals of the target compound can help control nucleation and promote the growth of the desired crystal form.[13]
pH Effects: For nitrogen-containing heterocycles, the pH of the crystallization medium can significantly impact solubility and the ionization state of both the target molecule and impurities.[14][15][16][17]
Solution: Investigate the effect of pH on the crystallization process. Adjusting the pH might selectively increase the solubility of certain impurities, preventing their incorporation into the crystal lattice.[18]
FAQ 2: I am observing the formation of an oil or amorphous solid instead of crystals. How can I resolve this "oiling out" phenomenon?
Answer: "Oiling out" occurs when the solute separates from the solution as a liquid phase before crystallizing. This is often due to very high supersaturation or a large difference in polarity between the solute and the solvent.[12]
Troubleshooting Steps:
Reduce Supersaturation: Lower the initial concentration of your compound or slow down the rate of anti-solvent addition or cooling.
Solvent Selection: Choose a solvent system where the compound has moderate, rather than extremely high, solubility at the initial temperature. A solvent in which the compound is slightly less soluble can sometimes prevent oiling out.
Increase Temperature: In some cases, increasing the crystallization temperature can prevent oiling out by reducing the viscosity and increasing the solubility.[12]
Agitation: Ensure proper agitation to maintain a homogenous solution and prevent localized high supersaturation.
Seeding: Introduce seed crystals at a point of moderate supersaturation to encourage heterogeneous nucleation on the desired crystal surfaces.[13]
FAQ 3: How do I choose the optimal solvent system for my crystallization?
Answer: Solvent selection is a critical step and often requires empirical screening.[9][10][11] The goal is to find a system that provides a good yield of high-purity crystals with a desirable morphology.
Systematic Approach to Solvent Screening:
Initial Solubility Testing: Test the solubility of your crude product in a range of common solvents with varying polarities (e.g., water, ethanol, isopropanol, acetonitrile, ethyl acetate, acetone, heptane) at room temperature and at an elevated temperature (e.g., boiling point).[12]
Identify Potential Single-Solvent Systems: A good candidate will show high solubility at elevated temperatures and low solubility at room temperature.
Explore Solvent/Anti-Solvent Systems: If a suitable single solvent is not found, identify a solvent in which the compound is highly soluble (solvent) and another in which it is poorly soluble (anti-solvent), ensuring they are miscible.[1] The crystallization is then induced by adding the anti-solvent to a solution of the compound in the primary solvent.
Consider "Cocktail" Solvents: Binary or ternary solvent mixtures can offer unique solubility profiles that are not achievable with single solvents.[1]
Evaluate Purity: Once you have identified promising solvent systems, perform small-scale crystallization experiments and analyze the purity of the resulting crystals using methods like HPLC or NMR.[19][]
Table 1: Example Solvent Screening Data (Hypothetical)
Solvent System
Solubility at 60°C (mg/mL)
Solubility at 20°C (mg/mL)
Purity (HPLC, %)
Crystal Morphology
Ethanol
50
5
98.5
Needles
Acetonitrile/Water (9:1)
75
2
99.2
Prisms
Ethyl Acetate
30
15
97.1
Plates
Isopropanol
40
8
98.8
Rods
FAQ 4: My crystallization process is not reproducible. What parameters should I control more tightly?
Answer: Lack of reproducibility is often due to subtle variations in experimental conditions.[7][21]
Key Parameters for Control:
Purity of Starting Material: The impurity profile of the crude material can affect nucleation and crystal growth. Ensure consistent quality of the input material.
Precise Temperature Control: Use a temperature-controlled reactor or bath to ensure a consistent cooling profile.[2]
Controlled Agitation: The stirring rate can influence nucleation, crystal size, and agglomeration. Maintain a consistent and appropriate agitation speed.
Volume and Ratios: Ensure precise measurement of solvent and anti-solvent volumes.
Seeding Protocol: If using seed crystals, control the amount, size, and the exact point (temperature/concentration) at which they are added.[13]
Atmosphere: For air-sensitive compounds, performing the crystallization under an inert atmosphere (e.g., nitrogen or argon) can prevent the formation of oxidative byproducts.
Experimental Protocols
Protocol 1: General Cooling Crystallization
Dissolution: In a suitable reactor, dissolve the crude 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one in the minimum amount of a pre-selected solvent at an elevated temperature (e.g., 60-70°C).
Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.
Controlled Cooling: Slowly cool the solution at a controlled rate (e.g., 10-20°C per hour).
Seeding (Optional): When the solution reaches a state of slight supersaturation, add a small quantity (0.1-1% w/w) of high-purity seed crystals.
Maturation: Once the target temperature (e.g., 0-5°C) is reached, hold the slurry with gentle agitation for a period (e.g., 2-4 hours) to allow for complete crystallization and potential improvement in purity.
Isolation: Isolate the crystals by filtration.
Washing: Wash the filter cake with a small amount of cold crystallization solvent to remove residual mother liquor.
Drying: Dry the crystals under vacuum at a suitable temperature.
Protocol 2: Anti-Solvent Crystallization
Dissolution: Dissolve the crude product in a suitable "good" solvent at room temperature.
Anti-Solvent Addition: Slowly add a pre-selected "anti-solvent" to the stirred solution at a constant rate until slight turbidity is observed, indicating the onset of nucleation.
Seeding (Optional): At the point of turbidity, add seed crystals to promote controlled crystal growth.
Continued Addition: Continue the slow addition of the anti-solvent to complete the crystallization.
Maturation, Isolation, Washing, and Drying: Follow steps 5-8 from the Cooling Crystallization protocol.
}
end_dot
Caption: Step-by-step general crystallization workflow.
Analytical Methods for Purity Assessment
To accurately assess the success of your crystallization process in reducing byproducts, a suite of analytical techniques should be employed.
High-Performance Liquid Chromatography (HPLC): The primary method for quantitative purity analysis. A well-developed HPLC method can separate the main compound from its impurities, allowing for accurate quantification.[19]
Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural information and can be used to identify unknown impurities if they are present in sufficient quantities.
Mass Spectrometry (MS): Coupled with Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS), this is a powerful tool for identifying trace-level impurities by their mass-to-charge ratio.[][22]
Differential Scanning Calorimetry (DSC): Can be used to assess the purity of highly pure samples (>98%) and to identify different polymorphs.[]
References
Pharmaceutical Technology. (2026, March 20). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. [Link]
ACS Publications. (2024, December 10). Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate BI 730357. [Link]
ResearchGate. Chapter 4 Solvent design for crystallization of pharmaceutical products | Request PDF. [Link]
PMC. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. [Link]
Syrris. (2024, October 22). Pharmaceutical Crystallization in drug development. [Link]
Zhanghua Dryer. (2025, October 12). Crystallization Challenges in Pharmaceutical Products. [Link]
Scribd. Challenges and Troubleshooting Strategies in Pharmaceutical Crystallization | PDF. [Link]
ResearchGate. Synthesis of 3-Aminopyridin-2(1H)-Ones and 1H-Pyrido[2,3-b][1][2]Oxazin-2(3H)-Ones. [Link]
PMC. New 1,3,4-Oxadiazole Derivatives of Pyridothiazine-1,1-Dioxide with Anti-Inflammatory Activity. [Link]
APC. (2021, May 7). Crystallization Bottlenecks in Drug Substance Development. [Link]
PubMed. Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens. [Link]
ResearchGate. Crystallization challenges in drug development: Scale-up from laboratory to pilot plant and beyond | Request PDF. [Link]
Semantic Scholar. (2021, April 15). Novel method for determination of heterocyclic compounds and their impact in brewing technology. [Link]
Moravek, Inc. Top 5 Methods of Assessing Chemical Purity. [Link]
PMC - NIH. 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. [Link]
ScienceDirect. (2021, December 15). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu. [Link]
ResearchGate. (2024, February 4). Review on Synthetic Strategies for 1,3,4-Thiadiazines and its Biological Activity. [Link]
MDPI. (2023, July 5). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. [Link]
ResearchGate. (2013, July 10). (PDF) Effect of pH on the Kinetics of Crystal Growth by Oriented Aggregation. [Link]
PMC. Synthesis and crystal structures of two racemic 2-heteroaryl-3-phenyl-2,3-dihydro-4H-pyrido[3,2-e][1][10]thiazin-4-ones. [Link]
University of Veterinary and Pharmaceutical Sciences Brno. Methodical letter Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid. [Link]
PMC. Investigation of Operation Strategy Based on Solution pH for Improving the Crystal Quality Formed during Reactive Crystallization of l-Aspartic Acid. [Link]
PMC - NIH. Unraveling the Impact of pH on the Crystallization of Pharmaceutical Proteins: A Case Study of Human Insulin. [Link]
PMC - NIH. (2025, September 2). pH variations enable guanine crystal formation within iridosomes. [Link]
Arabian Journal of Chemistry. Synthesis and antimicrobial evaluation of some novel pyrido[3,2-f][1][10][12]thiadiazaphosphepinone compounds, bearing a pyridine moiety. [Link]
PubMed. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. [Link]
ResearchGate. (2025, October 15). New 1,3,4-Oxadiazole Derivatives of Pyridothiazine-1,1-Dioxide with Anti-Inflammatory Activity. [Link]
PubMed. (2020, November 30). New 1,3,4-Oxadiazole Derivatives of Pyridothiazine-1,1-Dioxide with Anti-Inflammatory Activity. [Link]
MDPI. (2025, November 28). Synthesis of 1,3-Thiazine and 1,4-Thiazepine Derivatives via Cycloadditions and Ring Expansion. [Link]
PMC. Synthesis of pyrido-annelated[1][2][9][12]tetrazines,[1][2][12]triazepine, and[1][2][9][12]tetrazepines for anticancer, DFT, and molecular docking studies. [Link]
JOCPR. Synthesis and antimicrobial screening of some 1,3- thiazines. [Link]
PubMed. Preparation of Novel Derivatives of pyridothiazine-1,1-dioxide and Their CNS and Antioxidant Properties. [Link]
MDPI. New 1,3,4-Oxadiazole Derivatives of Pyridothiazine-1,1-Dioxide with Anti-Inflammatory Activity. [Link]
ResearchGate. Formation of pyridothiazepine derivatives.. [Link]
Technical Support Center: Resolving Peak Tailing of 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one in LC
Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals facing chromatographic challenges with bicyclic basic compounds.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals facing chromatographic challenges with bicyclic basic compounds. Here, we provide a mechanistic breakdown, diagnostic workflows, and self-validating protocols to resolve peak tailing specifically for 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one.
Diagnostic Workflow
Before adjusting your chemical parameters, it is critical to determine whether the peak tailing is a physical system defect or a chemical interaction. Follow the diagnostic logic below to isolate the root cause.
Logical diagnostic workflow for isolating and resolving peak tailing in liquid chromatography.
Frequently Asked Questions (FAQs)
Q1: What is the mechanistic cause of peak tailing for 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one in reversed-phase liquid chromatography (RPLC)?
The structure of 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one features a basic pyridine nitrogen. In standard RPLC operating at a mid-range pH (e.g., pH 5–7), this basic nitrogen is protonated, rendering the molecule cationic[1]. Simultaneously, the silica-based stationary phase contains residual silanol groups (Si-OH). Because the pKa of these silanols is typically between 3.5 and 4.5, they are deprotonated (Si-O⁻) at mid-range pH[2]. The resulting electrostatic attraction between the cationic pyridine ring and the anionic silanols creates a secondary ion-exchange retention mechanism. This dual-retention behavior (hydrophobic + ionic) causes the analyte to desorb unevenly, manifesting as a trailing peak edge.
Q2: How can I systematically determine if the tailing is caused by these chemical interactions or a physical system issue?
Peak tailing can stem from either chemical interactions (acid-base) or physical defects (e.g., column voids, extra-column dead volume). To isolate the root cause, inject a neutral, non-ionizable marker compound such as toluene or uracil under the exact same method conditions[3]. Because neutral compounds cannot undergo ion-exchange with silanols, they will not tail due to chemical secondary interactions.
If the neutral compound yields a symmetrical peak while the 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one tails, the issue is definitively a chemical acid-base interaction[3].
If both the neutral compound and the basic analyte tail , the issue is physical. You must inspect the system for bad plumbing, improper PEEK fittings, or replace the column due to bed deformation.
Q3: What are the most effective mobile phase strategies to eliminate this secondary interaction?
The most robust approach is to manipulate the mobile phase pH to ensure that the analyte and the stationary phase are not oppositely charged simultaneously[2].
Low pH Strategy (pH < 3.0): By lowering the pH to 2.5 using a phosphate or formate buffer, the residual silanol groups are fully protonated (Si-OH) and neutralized[1][4]. Although the pyridine nitrogen remains protonated, the lack of anionic silanols eliminates the ion-exchange mechanism, yielding a sharp peak.
High pH Strategy (pH > 8.0): Raising the pH above the pKa of the pyridine nitrogen deprotonates the analyte, rendering it neutral[1]. While the silanols remain ionized, the neutral analyte does not interact electrostatically. Note: This requires a specialized pH-stable column (e.g., hybrid silica) to prevent silica dissolution[5].
Competing Bases: If pH adjustment is not feasible, adding a silanol-masking agent like Triethylamine (TEA) at 5–10 mM can block active sites, though this may reduce column lifetime through accelerated hydrolysis[4][5].
Q4: Which stationary phase chemistries are best suited for this bicyclic compound?
If you prefer to operate at a neutral pH, column selection is critical.
Highly End-Capped Columns: Modern Type-B silica columns undergo extensive end-capping (reacting residual silanols with trimethylsilyl groups) to minimize active sites[1][2].
Polar-Embedded Columns: Stationary phases with an embedded polar group (e.g., amide or ether) in the alkyl chain provide a layer of water near the silica surface. This acts as an internal shield, preventing the basic pyridine nitrogen from interacting with residual silanols[6].
Quantitative Data Summary
The following table summarizes the expected chromatographic behavior of 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one under various optimization strategies.
Strategy
Mobile Phase pH
Analyte State (Pyridine N)
Silanol State (Si-OH)
Expected Asymmetry (
As
)
Recommended Column Chemistry
Standard (Unoptimized)
5.0 - 7.0
Cationic (+)
Anionic (-)
> 2.0 (Severe Tailing)
Standard C18 (Not recommended)
Low pH Suppression
2.0 - 3.0
Cationic (+)
Neutral (0)
1.0 - 1.2 (Symmetrical)
Standard Type-B C18
High pH Suppression
8.5 - 10.0
Neutral (0)
Anionic (-)
1.0 - 1.2 (Symmetrical)
Hybrid Silica / Polymer-based
Competing Base (TEA)
5.0 - 7.0
Cationic (+)
Masked by TEA
1.2 - 1.4 (Slight Tailing)
Standard C18 (Shorter lifespan)
Polar-Embedded Phase
5.0 - 7.0
Cationic (+)
Shielded by water layer
1.1 - 1.3 (Symmetrical)
Amide/Ether-linked C18
Experimental Protocol: Self-Validating Low-pH Mobile Phase Optimization
Objective: To neutralize residual silanol groups and eliminate secondary ion-exchange retention mechanisms, validated by system suitability metrics.
Materials:
HPLC system with UV/Vis or MS detection.
Column: High-purity Type-B C18, 150 x 4.6 mm, 5 µm.
Buffer: 20 mM Potassium Phosphate (monobasic).
Acid modifier: Phosphoric acid (85%).
Organic modifier: Acetonitrile (HPLC grade).
Step-by-Step Methodology:
Buffer Preparation: Dissolve 2.72 g of KH₂PO₄ in 1.0 L of ultrapure water to yield a 20 mM solution.
pH Adjustment (Critical Causality Step): Titrate the buffer with phosphoric acid until the pH reaches exactly 2.5. Causality: A pH of 2.5 ensures the mobile phase is at least one full unit below the pKa of typical silica silanols (~3.5–4.5), ensuring >90% protonation (Si-OH) and completely neutralizing the stationary phase's ionic potential[4].
Mobile Phase Blending: Prepare a 70:30 (v/v) mixture of the pH 2.5 buffer and acetonitrile. Filter through a 0.22 µm membrane.
Sample Preparation: Dissolve 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one directly in the initial mobile phase. Causality: Mismatch between the injection solvent and mobile phase elution strength can artificially cause peak distortion at the column head, mimicking chemical tailing[1].
System Equilibration: Purge the system and equilibrate the column with the mobile phase for at least 10 column volumes until the baseline and system pressure are completely stable.
Injection & Validation: Inject 10 µL of the sample. Calculate the Asymmetry Factor (
As
) at 10% peak height. The protocol is self-validated as successful if the
As
is < 1.5, confirming the complete suppression of secondary chemical interactions[7].
References[3] "Troubleshooting Peak Shape Problems in HPLC", Waters Corporation. URL: 4]">https://www.waters.com[4] "HPLC Peak Tailing", Axion Labs. URL: 2]">https://axionlabs.com[2] "Technical Support Center: HPLC Analysis of Basic Compounds and Their Derivatives", Benchchem. URL: 6]">https://www.benchchem.com[6] "HPLC Tech Tip: Peak Tailing of Basic Analytes", Phenomenex. URL: https://www.phenomenex.com[5] "Peak Tailing in HPLC", Element Lab Solutions. URL: 1]">https://www.elementlabsolutions.com[1] "Technical Support Center: Chromatography of Pyridine Compounds", Benchchem. URL: 7]">https://www.benchchem.com[7] "Technical Support Center: Chromatographic Purification of Pyridine Derivatives", Benchchem. URL: 8]">https://www.benchchem.com[8] "Preparation and Chromatographic Evaluation of Columns for Reversed-Phase Liquid Chromatography", Acta Chim. Slov. URL: https://chem-soc.si
Comprehensive HPLC Method Validation Guide for 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one Purity: C18 vs. Biphenyl Column Chemistries
Executive Summary & Analytical Challenge 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one is a complex, fused bicyclic heterocycle frequently utilized as a critical intermediate in the development of novel antibacterial agents[1]....
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Analytical Challenge
1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one is a complex, fused bicyclic heterocycle frequently utilized as a critical intermediate in the development of novel antibacterial agents[1]. Determining the chromatographic purity of this compound presents a distinct analytical challenge. The molecule possesses a basic pyridine nitrogen and an electron-rich thiazine sulfur, making it highly susceptible to oxidation (forming sulfoxide degradants).
When establishing a purity assay, standard reversed-phase high-performance liquid chromatography (RP-HPLC) methods often fail to adequately separate the parent compound from its oxidative degradants. This guide objectively compares the performance of traditional Octadecylsilane (C18) stationary phases against Biphenyl stationary phases, providing a step-by-step, self-validating methodology compliant with the latest [2].
The Causality of Column Selection (Expertise & Experience)
In method development, column selection cannot be arbitrary; it must be driven by the physicochemical properties of the analyte.
The Limitation of C18: Standard C18 columns rely exclusively on hydrophobic (dispersive) interactions. Because 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one is a relatively polar heterocycle, it exhibits poor retention on C18 phases, often eluting too close to the void volume. Furthermore, residual unendcapped silanols on the silica support undergo secondary ion-exchange interactions with the protonated pyridine ring, causing severe peak tailing and masking low-level impurities.
The Biphenyl Advantage: A Biphenyl stationary phase introduces orthogonal retention mechanisms. Beyond simple hydrophobicity, biphenyl ligands offer strong
π−π
and dipole-dipole interactions. The electron-deficient pyridine ring of the analyte acts as a
π
-acceptor, interacting favorably with the
π
-electron-rich biphenyl system. This directly addresses the causality of poor separation: the
π−π
interaction drastically improves the selectivity (
α
) between the parent compound and its sulfoxide degradant, which possesses a different electron density and steric profile.
Experimental Methodology: A Self-Validating Protocol
To ensure trustworthiness, the following protocol operates as a self-validating system . By integrating forced degradation (peroxide-induced oxidation) directly into the daily system suitability criteria, the method inherently verifies its own specificity and resolving power prior to every run, eliminating reliance on historical calibration data.
Step-by-Step HPLC Protocol
1. Instrument Setup: Agilent 1260 Infinity II LC System (or equivalent) equipped with a Diode Array Detector (DAD).
2. Stationary Phases Compared:
Alternative A (Standard): Octadecylsilane (C18) Column (150 mm × 4.6 mm, 3.5 µm).
Alternative B (Optimized): Biphenyl Column (150 mm × 4.6 mm, 2.7 µm).
3. Mobile Phase Preparation:
Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade water. Adjust to pH 3.0 using formic acid. (Causality: At pH 3.0, the pyridine nitrogen—pKa ~5.2—is fully protonated. This prevents the molecule from existing in a mixed-mode ionization state, ensuring sharp, reproducible peak shapes).
Mobile Phase B: 100% LC-MS Grade Acetonitrile.
4. Gradient Program:
0–2 min: 5% B
2–12 min: Linear gradient from 5% to 60% B
12–15 min: Hold at 60% B
15–15.1 min: Return to 5% B
15.1–20 min: Column equilibration.
5. Run Parameters: Flow Rate: 1.0 mL/min | Column Temperature: 30°C | Injection Volume: 5 µL | Detection: UV at 254 nm.
6. Sample Preparation (Self-Validating Specificity Solution): Dissolve 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one in Water:Acetonitrile (80:20 v/v) to 0.1 mg/mL. To create the system suitability standard, treat a 1 mL aliquot with 10 µL of 3%
H2O2
for 30 minutes to generate the sulfoxide degradant in situ.
Comparative Validation Data
The validation was executed focusing on Specificity, Linearity, Accuracy, and Precision, strictly adhering to the [3].
Table 1: Specificity and System Suitability Comparison
Criteria: Resolution (
Rs
) between the parent peak and the sulfoxide degradant must be > 2.0.
Parameter
C18 Column (Alternative A)
Biphenyl Column (Alternative B)
Performance Assessment
Retention Time (RT)
4.2 minutes
7.8 minutes
Biphenyl provides superior retention via
π−π
interactions.
Peak Tailing Factor (
Tf
)
1.85 (Significant Tailing)
1.12 (Excellent Symmetry)
Biphenyl shields residual silanols more effectively.
Resolution (
Rs
)
1.4 (Co-elution risk)
3.6 (Baseline separation)
Biphenyl passes ICH Q2(R2) criteria; C18 fails.
Theoretical Plates (
N
)
4,500
12,200
Biphenyl demonstrates higher column efficiency.
Table 2: Linearity, Accuracy, and Precision (Biphenyl Column Data)
Data below represents the validated performance of the optimized Biphenyl method.
Validation Parameter
ICH Q2(R2) Requirement
Experimental Result (Biphenyl)
Status
Linearity Range
25% to 150% of nominal
0.025 mg/mL to 0.150 mg/mL
Pass
Correlation Coefficient (
R2
)
≥
0.999
0.9998
Pass
Accuracy (% Recovery)
98.0% - 102.0%
99.4% (at 50%), 100.2% (at 100%)
Pass
Method Precision (%RSD)
≤
2.0% (n=6)
0.85%
Pass
Limit of Quantitation (LOQ)
Signal-to-Noise
≥
10:1
0.005 mg/mL (S/N = 14:1)
Pass
Method Validation Workflow Visualization
To ensure regulatory compliance, the lifecycle of the analytical procedure must follow a logical progression. Below is the validation workflow mapped according to ICH Q2(R2) principles.
ICH Q2(R2) Analytical Validation Workflow for Heterocyclic Purity.
Conclusion
For the purity determination of 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one, traditional C18 columns fall short due to inadequate retention and poor selectivity against oxidative degradants. The experimental data conclusively demonstrates that transitioning to a Biphenyl stationary phase leverages
π−π
interactions to achieve baseline resolution (
Rs
= 3.6), superior peak symmetry, and robust quantitative accuracy. This optimized method fully satisfies the rigorous requirements of the ICH Q2(R2) validation framework, ensuring high-fidelity data for drug development pipelines.
References
International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)." ICH Official Database, November 2023.[Link]
European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." EMA Official Website, June 2024.[Link]
MasterControl. "ICH Q2 (R2) Validation of Analytical Procedures: An Overview." MasterControl Quality Resources.[Link]
World Intellectual Property Organization. "Cyclohexane and cyclohexene derivatives... (Pyrido[3,4-b][1,4]thiazine intermediates).
A Comparative Structural Activity Relationship (SAR) Guide to 1H-Pyrido[3,4-b]thiazin-2(3H)-one Analogs and Related Bioactive Scaffolds
A Comparative Structural Activity Relationship (SAR) Guide to 1H-Pyrido[3,4-b][1][2]thiazin-2(3H)-one Analogs and Related Bioactive Scaffolds For Researchers, Scientists, and Drug Development Professionals Introduction:...
Author: BenchChem Technical Support Team. Date: April 2026
A Comparative Structural Activity Relationship (SAR) Guide to 1H-Pyrido[3,4-b][1][2]thiazin-2(3H)-one Analogs and Related Bioactive Scaffolds
For Researchers, Scientists, and Drug Development Professionals
Introduction: Unlocking the Therapeutic Potential of Pyridothiazines
The 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one scaffold is a compelling heterocyclic system that has garnered interest in medicinal chemistry due to its structural resemblance to a variety of biologically active compounds. These fused-ring systems are of particular interest in the development of novel therapeutic agents, with research suggesting potential applications as anticancer and antimicrobial agents.[3] The strategic fusion of a pyridine ring with a 1,4-thiazine core creates a unique three-dimensional structure that can be tailored to interact with specific biological targets.
This guide provides a comprehensive comparative analysis of the structural activity relationships (SAR) of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one analogs. While direct and extensive SAR studies on this specific scaffold are emerging, this guide will draw upon established findings from closely related heterocyclic systems, such as pyrido[3,4-b]pyrazin-2(1H)-ones, to infer and predict the structural requirements for biological activity. By examining the impact of various substituents on these analogous cores, we can build a predictive framework for the rational design of novel and potent 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one derivatives.
Core Comparative Analysis: Insights from the Pyrido[3,4-b]pyrazin-2(1H)-one Scaffold as FLT3 Inhibitors
A significant body of research on the closely related pyrido[3,4-b]pyrazin-2(1H)-one scaffold provides a robust foundation for understanding the SAR of our target pyridothiazinone system. A notable study on pyrido[3,4-b]pyrazin-2(1H)-one derivatives as Fms-like tyrosine kinase 3 (FLT3) inhibitors offers valuable insights into the influence of substituents on kinase inhibition and antiproliferative activity.[4] FLT3 is a receptor tyrosine kinase that plays a crucial role in the development of acute myeloid leukemia (AML), making it an important therapeutic target.
The general structure of the evaluated pyrido[3,4-b]pyrazin-2(1H)-one analogs is depicted below, highlighting the key positions for substitution.
A representative 2D structure of the 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one scaffold highlighting key positions for substitution will be conceptually represented in the following sections.
A systematic investigation into substitutions at various positions of the pyrido[3,4-b]pyrazin-2(1H)-one core has revealed critical determinants for potent FLT3 inhibition and cellular activity against AML cell lines.[4]
Key SAR Findings from Pyrido[3,4-b]pyrazin-2(1H)-one Analogs:
The following table summarizes the structure-activity relationships of key pyrido[3,4-b]pyrazin-2(1H)-one analogs as FLT3 inhibitors.
From this data, several key SAR trends can be elucidated:
Substitution at the N1 Position (R1): Alkyl substitution at the N1 position is crucial for activity. A methyl or ethyl group at this position leads to a significant increase in potency compared to the unsubstituted analog. This suggests that a small, lipophilic group is well-tolerated in the binding pocket of the kinase.
Substitution at the C7 Position (R2): Introduction of a methyl group at the C7 position of the pyridine ring resulted in a decrease in activity compared to the unsubstituted analog. This indicates that this position may be sterically hindered within the target's binding site.
Substitution on the Phenyl Ring (R3): The nature and position of substituents on the C3-phenyl ring have a profound impact on activity.
A simple phenyl group is insufficient for significant activity.
Electron-withdrawing groups, such as fluorine at the para position, enhance potency.
Electron-donating groups at the meta position, such as methoxy and hydroxyl, lead to a further increase in activity. The hydroxyl group was found to be particularly beneficial.
The most potent compound in the series, 13 , featured a methylamino group at the meta position, suggesting that a hydrogen bond donor at this position can form a key interaction with the target enzyme.[4]
Caption: Key SAR trends for pyrido[3,4-b]pyrazin-2(1H)-one analogs as FLT3 inhibitors.
Broader SAR Context and Comparison with Related Heterocycles
The SAR principles derived from the pyrido[3,4-b]pyrazin-2(1H)-one series can be contextualized by examining other related pyridofused heterocyclic systems.
Pyrido[2,3-b][1][2]oxazine Analogs: In a study of pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors, the core scaffold was also found to be essential for activity. The nature of substituents on a pyrimidine ring attached to the oxazine core significantly influenced potency against non-small cell lung cancer cell lines. This highlights the modular nature of these fused systems, where the core provides a rigid framework for the presentation of pharmacophoric elements.
1,2-Dihydropyrido[3,4-b]pyrazines: For this class of compounds, the presence of an aryl group at the 6-position was found to be necessary for antitumor activity, which was further enhanced by a methyl group at the 7-position.[5] This underscores the importance of specific substitution patterns on the pyridine ring for biological efficacy.
General Thiazine Derivatives: The broader class of 1,3-thiazines has been explored for a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[3] The SAR often depends on the nature and position of substituents, with electron-withdrawing and electron-donating groups influencing activity in a target-dependent manner. For instance, in a series of 1,3-thiazine derivatives, the introduction of a chlorine atom was favorable for antitumor activity, while a methoxy group was unfavorable.
Experimental Protocols
General Synthesis of the 1H-Pyrido[3,4-b][1][2]thiazin-2(3H)-one Scaffold
The synthesis of the 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one core can be achieved through a multi-step process, with a key step involving the cyclization of a substituted pyridine precursor. The following is a representative synthetic protocol based on established methods for related heterocyclic systems.
Step 1: Synthesis of 2-amino-3-mercaptopyridine
To a solution of 2-aminopyridine in a suitable solvent (e.g., pyridine), add chlorosulfonic acid dropwise at 0°C.
Stir the reaction mixture at room temperature for 2-3 hours.
Pour the reaction mixture onto crushed ice and collect the precipitated 2-aminopyridine-3-sulfonyl chloride.
Reduce the sulfonyl chloride using a suitable reducing agent (e.g., stannous chloride in concentrated hydrochloric acid) to obtain 2-amino-3-mercaptopyridine.
Step 2: N-Alkylation and Cyclization
React 2-amino-3-mercaptopyridine with an appropriate α-halo ester (e.g., ethyl bromoacetate) in the presence of a base (e.g., potassium carbonate) in a polar aprotic solvent (e.g., DMF).
Heat the reaction mixture to facilitate the N-alkylation and subsequent intramolecular cyclization.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).
Purify the crude product by column chromatography to yield the 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one core.
Caption: General synthetic workflow for the 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one scaffold.
In Vitro Kinase Inhibition Assay (Example: FLT3)
This protocol describes a general method for evaluating the inhibitory activity of test compounds against a protein kinase, such as FLT3.
Reagents and Materials:
Recombinant human FLT3 kinase domain
Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT)
ATP
Peptide substrate (e.g., a poly-Glu-Tyr peptide)
Test compounds dissolved in DMSO
ADP-Glo™ Kinase Assay kit (Promega) or similar
384-well microplates
Assay Procedure:
Prepare serial dilutions of the test compounds in DMSO.
Add 5 µL of the kinase buffer containing the FLT3 enzyme to each well of a 384-well plate.
Add 1 µL of the diluted test compound or DMSO (for control wells) to the wells.
Incubate for 10 minutes at room temperature.
Initiate the kinase reaction by adding 5 µL of a solution containing the peptide substrate and ATP in kinase buffer.
Incubate the reaction mixture for 1 hour at room temperature.
Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.
Measure the luminescence signal using a plate reader.
Data Analysis:
Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.
Plot the percentage of inhibition against the logarithm of the compound concentration.
Determine the IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) by fitting the data to a sigmoidal dose-response curve.
Conclusion and Future Perspectives
The comparative analysis of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one analogs, informed by the robust SAR data from the closely related pyrido[3,4-b]pyrazin-2(1H)-one scaffold, provides a valuable framework for the design of novel therapeutic agents. The key takeaways for maximizing biological activity include the strategic introduction of small alkyl groups at the N1 position and the exploration of hydrogen-bond donating substituents at the meta-position of a C3-aromatic ring. Conversely, steric hindrance at the C7 position appears to be detrimental to activity.
Future research should focus on the synthesis and direct biological evaluation of a focused library of 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one analogs to validate these predictive SAR models. Exploring a diverse range of biological targets, including other kinases and microbial enzymes, will be crucial in fully elucidating the therapeutic potential of this promising heterocyclic scaffold. The integration of computational modeling and experimental screening will undoubtedly accelerate the discovery of potent and selective drug candidates based on the 1H-pyrido[3,4-b][1][2]thiazin-2(3H)-one core.
References
Sun, M., Wang, C., Wang, P., Ye, Q., Zhou, Y., Li, J., & Liu, T. (2023). Design, synthesis, and evaluation of pyrido[3,4-b]pyrazin-2(1H)-one derivatives as potent FLT3 inhibitors. Bioorganic & Medicinal Chemistry, 79, 117155. [Link]
Temple, C. Jr, Wheeler, G. P., Comber, R. N., Elliott, R. D., & Montgomery, J. A. (1982). 1,2-Dihydropyrido[3,4-b]pyrazines: structure-activity relationships. Journal of Medicinal Chemistry, 25(8), 1045–1050. [Link]
Begum, S., Begum, A., Sujatha, D., & Bharathi, K. (2016). Therapeutic Utility of 1, 3-Thiazines - Mini Review. Saudi Journal of Medical and Pharmaceutical Sciences, 2(12), 326-338.
Deshmukh, S. P., et al. (2023). Novel pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. RSC Medicinal Chemistry.
El-Sayed, W. A., Ali, O. M., & El-Shehry, M. F. (2015). Synthesis and cytotoxicity evaluation of some novel thiazoles, thiadiazoles, and pyrido[2,3-d][1][2][6]triazolo[4,3-a]pyrimidin-5(1H)-ones incorporating triazole moiety. Molecules (Basel, Switzerland), 20(1), 1357–1376. [Link]
Smolec, O., et al. (2015). Synthesis of Novel Pyrido[4,3-e][1][2][6]triazino[3,2-c][1][2][6]thiadiazine 6,6-dioxide Derivatives with Potential Anticancer Activity. Molecules, 21(1), 13. [Link]
Cannoo, S. D., & Damanjit, K. (2013). SYNTHESIS AND BIOLOGICAL EVALUATION OF 1,3-THIAZINES. Pharmacophore, 4(3), 70-88.
cross-reactivity comparison of 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one with similar heterocycles
An in-depth understanding of scaffold cross-reactivity is the cornerstone of modern rational drug design. As medicinal chemists and application scientists optimize lead compounds for anti-infective or kinase-inhibitory p...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth understanding of scaffold cross-reactivity is the cornerstone of modern rational drug design. As medicinal chemists and application scientists optimize lead compounds for anti-infective or kinase-inhibitory programs, the choice of the foundational heterocyclic core dictates not only primary target affinity but also the off-target promiscuity that leads to clinical toxicity.
The 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one core is a privileged bicyclic scaffold utilized extensively in the development of novel therapeutics, including antibacterial agents targeting DNA gyrase and various kinase inhibitors [1]. However, to truly evaluate its utility, we must objectively compare its cross-reactivity profile against its closest structural analogs: the oxygen-containing 1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one [2] and the carbocyclic 2H-1,4-benzothiazin-3(4H)-one .
This guide synthesizes the physicochemical causality behind these structural variations and provides the self-validating experimental workflows required to profile their cross-reactivity.
Structural Causality & Physicochemical Profiling
Cross-reactivity—whether it manifests as off-target kinome binding or cytochrome P450 (CYP) inhibition—is rarely random. It is driven by the fundamental physicochemical properties of the scaffold.
The Heteroatom Effect (Sulfur vs. Oxygen): Substituting the sulfur atom in the pyrido-thiazine core with an oxygen atom (pyrido-oxazine) fundamentally alters target engagement. Sulfur is highly polarizable with a larger van der Waals radius, allowing it to engage in flexible induced-dipole interactions or weak chalcogen bonds with backbone carbonyls in off-target proteins. Oxygen is highly electronegative, less polarizable, and restricts the ring conformation. This rigidity generally reduces cross-reactivity but may also reduce primary target affinity if the binding pocket requires flexibility.
The Aromatic Ring Effect (Pyridine vs. Benzene): The basic pyridine nitrogen in the pyrido-thiazine core acts as a hydrogen-bond acceptor and significantly lowers the overall lipophilicity (LogP) compared to the benzothiazine core. High lipophilicity is the primary driver of non-specific hydrophobic interactions, which is why benzothiazines typically exhibit higher promiscuity across kinase panels and elevated CYP450/hERG safety liabilities.
Quantitative Scaffold Comparison Data
The following table summarizes the representative physicochemical properties and empirical cross-reactivity metrics for unsubstituted derivatives of these three scaffolds.
High Specificity: Rigid, highly polar, low off-target binding.
2H-1,4-benzothiazin-3(4H)-one
Sulfur
Benzene
2.5
41.2
0.25
< 1
Promiscuous: High lipophilicity drives hydrophobic off-target hits.
* Selectivity Score (
S10
) represents the fraction of the kinome inhibited by >90% at a 1 µM screening concentration. A lower score indicates higher selectivity (less cross-reactivity).
Scaffold hopping logic illustrating the impact of heteroatom and ring substitutions on cross-reactivity.
Experimental Workflows for Cross-Reactivity Profiling
To objectively validate the cross-reactivity hypotheses outlined above, rigorous, self-validating experimental protocols must be employed. We utilize the DiscoverX KINOMEscan® methodology for kinome profiling [3] and a fluorogenic CYP450 assay for safety profiling.
Protocol A: KINOMEscan® Competition Binding Assay
The KINOMEscan platform is a highly robust, active-site-directed competition binding assay [4]. This protocol is a self-validating system: it relies on thermodynamic binding (
Kd
) rather than enzymatic activity, eliminating artifacts caused by varying ATP concentrations or fluorescent interference from the test compounds.
Step-by-Step Methodology:
Reagent Preparation: Express the target kinases as fusions to T7 phage or NF-κB in HEK-293 cells, subsequently tagged with a specific DNA sequence for qPCR detection [3]. Prepare streptavidin-coated magnetic beads and treat them with biotinylated affinity ligands to generate the immobilized capture resin.
Assay Assembly: In a 96-well plate, combine the liganded affinity beads, the DNA-tagged kinase, and the test compound (e.g., the pyrido-thiazine derivative).
Self-Validation Control: Include a DMSO-only well (to establish the 100% binding maximum) and a known pan-kinase inhibitor well (e.g., Staurosporine, to establish the assay floor).
Incubation: Incubate the binding reactions at 25°C with shaking for exactly 1 hour. During this time, the test compound competes with the immobilized ligand for the active site of the kinase.
Washing & Elution: Wash the beads extensively with buffer to remove any unbound kinase and test compound. Elute the bound kinase using a non-biotinylated affinity ligand buffer for 30 minutes at 25°C.
Quantification: Measure the concentration of the eluted kinase via quantitative PCR (qPCR) targeting the DNA tag.
Data Analysis: Generate an 11-point, 3-fold serial dilution curve for the test compound. Calculate the thermodynamic dissociation constant (
Kd
) using a standard dose-response equation. A lower qPCR signal correlates with higher compound affinity (stronger cross-reactivity).
DiscoverX KINOMEscan competition binding assay workflow for profiling kinase cross-reactivity.
Because the benzothiazine analogs exhibit higher lipophilicity, they are prone to off-target binding within the hydrophobic pockets of Cytochrome P450 enzymes.
Step-by-Step Methodology:
Preparation: Prepare a reaction mixture containing human recombinant CYP3A4 supersomes, a fluorescent substrate (e.g., Vivid® BOMR), and an NADPH regenerating system in a 100 mM potassium phosphate buffer (pH 7.4).
Compound Addition: Add the test heterocycles across a concentration gradient (0.1 µM to 50 µM).
Self-Validation Control: Run Ketoconazole concurrently as a positive control to validate the dynamic range of enzyme inhibition.
Reaction: Initiate the reaction by adding the NADPH regenerating system. Incubate at 37°C for 20 minutes.
Readout: Quench the reaction with a stop solution (e.g., 20% Tris base/80% Acetonitrile) and measure fluorescence (Excitation: 530 nm, Emission: 590 nm). Calculate the IC
50
based on the reduction of fluorescent metabolite formation compared to the vehicle control.
Conclusion
The 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one scaffold offers a highly strategic "Goldilocks" profile for drug development. It avoids the severe promiscuity and metabolic liabilities of the lipophilic benzothiazines, while maintaining enough polarizability via its sulfur atom to achieve potent primary target binding—a feature sometimes lost when transitioning to the rigid, highly polar pyrido-oxazine core. By utilizing robust, self-validating assays like KINOMEscan, researchers can confidently leverage this scaffold to design highly selective therapeutics.
Standard Operating Procedure: Safe Handling and Disposal of 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one Executive Summary & Chemical Hazard Profile 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one is a complex bicyclic nitrogen-sulfur...
Author: BenchChem Technical Support Team. Date: April 2026
Standard Operating Procedure: Safe Handling and Disposal of 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one
Executive Summary & Chemical Hazard Profile
1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one is a complex bicyclic nitrogen-sulfur heterocycle, primarily utilized as a high-value intermediate in the synthesis of advanced anti-infective pharmaceutical agents[1]. Due to the presence of both pyridine and thiazine rings, improper disposal poses significant environmental and operational risks. When subjected to incomplete combustion or environmental degradation, heterocyclic organic compounds containing nitrogen and sulfur can release persistent organic pollutants and toxic gases, including nitrogen oxides (NOx) and sulfur oxides (SOx)[2][3]. This guide outlines the mandatory logistical and operational procedures for its safe lifecycle management, ensuring laboratories maintain the highest standards of safety and regulatory compliance.
Safety & Handling Prerequisites
Before initiating any disposal protocols, personnel must establish a self-validating safety perimeter. The compound's heterocyclic nature means it can act as a mild electrophile or nucleophile depending on the pH, and its particulate form may cause dermal or respiratory irritation.
Table 1: Mandatory PPE and Engineering Controls
Equipment Type
Specification
Operational Rationale
Respiratory
NIOSH-approved N95 or P100 particulate respirator
Prevents inhalation of aerosolized crystalline powder during waste transfer and consolidation.
Mitigates transdermal absorption of lipophilic heterocycles and prevents cross-contamination.
Ocular
Chemical splash goggles
Protects against corneal irritation from sulfur-containing dust or solvent splashes.
Engineering
Class II Biological Safety Cabinet or Chemical Fume Hood
Ensures a face velocity of 80-100 fpm to capture fugitive particulates before they enter the breathing zone.
Operational Plan: Spill Response & Containment
In the event of an accidental release during synthesis or waste transfer, immediate containment is critical to prevent environmental contamination and exposure.
Step-by-Step Spill Protocol:
Isolate the Area: Evacuate non-essential personnel. Ensure the local exhaust ventilation is operating at maximum capacity to capture airborne particulates.
Neutralize & Absorb: For solid spills, mist the powder lightly with water to prevent dust generation (do not flood). For liquid solutions (e.g., dissolved in DMSO or DMF), apply a chemically inert absorbent such as diatomaceous earth or vermiculite.
Collection: Using non-sparking tools, scoop the absorbed mixture into a high-density polyethylene (HDPE) container.
Decontamination: Wash the spill surface with a mild alkaline solution followed by soap and water to degrade residual trace organics.
Waste Segregation & Collection Protocol
The causality behind strict segregation lies in the compound's heteroatoms. Mixing nitrogen/sulfur heterocycles with strong oxidizers (e.g., nitric acid, peroxides) can trigger exothermic N-oxidation or S-oxidation reactions, potentially leading to container over-pressurization and rupture.
Primary Receptacle: Use amber glass or HDPE carboys.
Compatibility: Segregate strictly into "Non-Halogenated Organic Waste." However, if the experimental workflow involved halogenated solvents (e.g., dichloromethane), the mixture must be routed to "Halogenated Organic Waste" to prevent the formation of dioxins during downstream processing.
Labeling: Containers must be explicitly labeled with "Hazardous Waste: Contains Nitrogen/Sulfur Heterocycles (1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one)."
Workflow for the segregation, collection, and disposal of heterocyclic chemical waste.
The only environmentally sound and regulatory-compliant method for disposing of 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one is high-temperature rotary kiln incineration [4].
Mechanistic Causality:
Standard landfilling is strictly prohibited due to the risk of groundwater leaching[2]. Furthermore, low-temperature burning (<800°C) of thiazine and pyridine derivatives results in thermochemical decomposition into highly toxic intermediates, such as pyridine-N, pyrrole-N species, and aliphatic disulfides[5][6].
To achieve complete mineralization, the waste must be subjected to a two-stage incineration process. The primary chamber volatilizes the compound, breaking the heterocyclic rings. The secondary chamber (operating at >1000°C with excess oxygen) ensures complete oxidation of the carbon skeleton to CO2 and H2O. The heteroatoms are oxidized to NOx and SO2, which are subsequently captured by alkaline wet scrubbers (flue gas desulfurization and de-NOx systems) to prevent acid rain precursors from entering the atmosphere and to comply with strict EPA emission limits[3][4].
Mechanistic pathway of thermal degradation for nitrogen-sulfur heterocycles during incineration.
Regulatory Compliance & Documentation
Ensure all disposal manifests comply with local environmental protection agency guidelines regarding hazardous organic waste. The waste profile must explicitly denote the presence of sulfur and nitrogen. This alerts the commercial disposal facility of the need to calculate stoichiometric combustion air requirements accurately and deploy the necessary NOx/SOx scrubbing protocols to maintain emission compliance[4].
References
Environment Protection Authority (EPA) South Australia. Waste Definitions: Heterocyclic organic compounds containing oxygen, nitrogen or sulfur. Retrieved from 2[2]
P2 InfoHouse. Hazardous Waste Treatment Processes. Retrieved from 4[4]
Google Patents. KR20190025920A - Anti-infective heterocyclic compounds and uses thereof. Retrieved from1[1]
MDPI. Analysis of the Efficiency and Environmental Impact of Municipal Solid Waste Incineration. Retrieved from 3[3]
ResearchGate. Emission characteristics of nitrogen and sulfur containing pollutants during the pyrolysis of oily sludge with and without catalysis. Retrieved from 5[5]
MDPI. Sewage Sludge as Inhibitor of the Formation of Persistent Organic Pollutants during Incineration. Retrieved from6[6]
Personal protective equipment for handling 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one
As a Senior Application Scientist, I frequently consult on the safe handling of novel pharmaceutical intermediates. 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one is a specialized heterocyclic building block often utilized in ea...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently consult on the safe handling of novel pharmaceutical intermediates. 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one is a specialized heterocyclic building block often utilized in early-stage drug discovery. Because its complete toxicological profile—including acute toxicity, mutagenicity, and chronic exposure risks—is rarely fully characterized, it must be handled under the strict regulatory framework of a "Particularly Hazardous Substance" (PHS) or a chemical of unknown toxicity[1][2].
To ensure absolute safety and regulatory compliance, we must operate using a causality-driven approach. The following guide provides the essential operational, personal protective equipment (PPE), and disposal protocols required to handle this compound safely.
Causality-Driven PPE Selection
When handling uncharacterized heterocycles, PPE is your last line of defense. The selection of PPE must account not only for the dry powder but also for the carrier solvents used during assay preparation, as solvents dramatically alter the skin's permeability to the solute.
Dermal Protection: Double-gloving with nitrile is mandatory for handling the dry powder. However, the causality for glove failure usually stems from the carrier solvent, not the powder itself. If the compound is dissolved in Dichloromethane (DCM) or Dimethylformamide (DMF), standard nitrile will fail rapidly[3][4].
Ocular Protection: ANSI-approved, tight-fitting chemical safety goggles are required. Standard safety glasses leave gaps that allow aerosolized micro-particulates to contact the mucosal membranes of the eye.
Respiratory Protection: Under normal operations within a certified fume hood, a respirator is not required. However, if engineering controls fail or a spill occurs outside the hood, a tight-fitting half-mask respirator equipped with P100 particulate filters must be donned immediately[5].
Table 1: Glove Breakthrough Times for Common Carrier Solvents
Quantitative data dictates that PPE must be adapted based on the solvent used to dissolve 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one.
Carrier Solvent
Glove Material
Breakthrough Time
Causality / Required Action
Dimethyl Sulfoxide (DMSO)
Nitrile (4-8 mil)
> 240 min
Safe: Low volatility and slow permeation. Standard nitrile is sufficient for extended contact[6].
Dimethylformamide (DMF)
Nitrile (4-8 mil)
< 10 min
Splash Only: Rapid permeation. Change gloves immediately upon incidental contact[3].
Dichloromethane (DCM)
Nitrile (4-8 mil)
< 3 min
Unsafe: Rapid degradation. Use Silver Shield or Butyl gloves for extended use[4].
Engineering Controls: The Primary Barrier
PPE is only effective when paired with robust engineering controls. All manipulation of dry 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one must occur within a properly calibrated chemical fume hood[7].
Table 2: Engineering Control Parameters (Chemical Fume Hood)
Parameter
Optimal Range
Causality / Consequence of Deviation
Face Velocity
80 - 120 fpm
< 80 fpm: Fails to contain heavy vapors. > 120 fpm: Creates vortex turbulence, pulling hazardous powder out of the hood and into the operator's breathing zone[8][9].
Sash Height
12 - 18 inches
Maximizes face velocity stability and provides a physical blast/splash shield for the operator's face[9].
Equipment Placement
> 6 inches from sash
Prevents disruption of the air foil and maintains laminar flow at the hood opening[10].
Every protocol executed in the laboratory must be a self-validating system. The following workflows are designed so that the successful completion of one step intrinsically ensures the safety of the next.
Protocol A: Safe Weighing and Transfer of Dry Powder
Preparation & Verification: Verify the fume hood face velocity is actively reading between 80-120 fpm[9]. Don double nitrile gloves, a fully buttoned lab coat, and safety goggles.
Static Mitigation: Wipe the exterior of the compound vial and the metal weighing spatula with an anti-static cloth.
Causality: Heterocyclic powders are highly prone to static charge; reducing this charge prevents the powder from "jumping" and aerosolizing during transfer.
Tare and Containment: Place a pre-tared, anti-static weigh boat on the analytical balance inside the fume hood.
Self-Validation: The balance must read exactly 0.000g before opening the source vial, confirming no residual drafts or static interference are affecting the sensor.
Transfer: Slowly transfer the required mass of 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one. Cap the source vial immediately after the desired mass is reached.
In-Hood Solubilization (Critical Step): Add the carrier solvent (e.g., DMSO) directly to the weigh boat before removing it from the hood.
Self-Validation: Transporting a liquid solution rather than a dry powder mathematically eliminates the risk of aerosolized inhalation during transit back to the bench.
Decontamination: Wipe down the balance and hood surface with 70% ethanol to remove trace particulates.
Protocol B: Chemical Spill Response (Powder)
Isolate: Alert nearby personnel and restrict access to the spill area.
PPE Upgrade: If the spill is outside the fume hood, immediately don a P100 half-mask respirator to prevent inhalation of aerosolized particulates[5].
Dampen (Do Not Sweep): Gently cover the powder with absorbent paper towels. Lightly mist the towels with water or a compatible solvent to suppress dust generation.
Causality: Dry sweeping will immediately aerosolize the unknown toxicant, drastically increasing inhalation risk[11].
Collect: Use a disposable plastic scoop to collect the dampened material and paper towels.
Dispose: Place all collected material into a sealable hazardous waste bag.
Waste Disposal Plan
Because 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one is an uncharacterized intermediate, it must be strictly segregated from general organic waste to prevent unknown cross-reactions.
Solid Waste: Contaminated gloves, weigh boats, and paper towels must be placed in a solid hazardous waste container lined with a 6-mil polyethylene bag.
Liquid Waste: Solutions containing the compound must be collected in a dedicated, chemically compatible high-density polyethylene (HDPE) carboy.
Labeling: Label clearly as "Hazardous Waste: Toxic Heterocyclic Intermediate (1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one) in [Solvent Name]."
Mandatory Visualization: Workflow & Controls
Fig 1: Stepwise hierarchy of controls for handling 1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one.
References
Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH
Source: nih.gov
URL:[Link]
A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC
Source: nih.gov
URL:[Link]
